4-(3-Nitrophenyl)but-3-YN-1-OL

• CAS: 872188-86-8

Core Science & Biosynthesis

Whitepaper: 4-(3-Nitrophenyl)but-3-yn-1-ol – Chemical Profiling, Reactivity, and Applications in Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry and fragment-based drug discovery (FBDD), bifunctional and trifunctional intermediates are highly valued for their ability to rapidly expand chemical space. 4-(3-Nitrophenyl)but-3-yn-1-ol is a versatile, polyfunctional building block characterized by three orthogonal reactive sites: an electron-deficient nitroarene, a rigid internal alkyne spacer, and a terminal primary alcohol.

This technical guide provides an in-depth analysis of its physicochemical properties, establishes self-validating protocols for its synthesis via Sonogashira cross-coupling, and maps out its divergent downstream reactivity. As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps, focusing heavily on the causality behind experimental design and the mechanistic logic that dictates its use in the synthesis of complex pharmacophores, such as antineoplastic agents[1],[2].

Physicochemical Profiling & Drug Design Relevance

The structural motifs of 4-(3-Nitrophenyl)but-3-yn-1-ol dictate both its macroscopic physical properties and its behavior in biological systems. The electron-withdrawing nature of the meta-nitro group subtly polarizes the internal alkyne, making it uniquely susceptible to specific reduction or hydration pathways, while the primary alcohol ensures sufficient aqueous solubility.

Quantitative Data Summary

Property	Value	Causality & Relevance in Drug Design
Molecular Formula	C₁₀H₉NO₃	Defines the baseline atomic composition.
Molecular Weight	191.18 g/mol	Highly favorable for FBDD (MW < 300 Da), allowing for significant downstream elaboration without violating Lipinski’s Rule of Five.
LogP (Predicted)	~1.70	Provides optimal lipophilicity for passive membrane permeability without causing excessive hydrophobic trapping in lipid bilayers[3].
Hydrogen Bond Donors	1 (-OH)	Offers a directional interaction point for target binding or a synthetic handle for prodrug esterification.
Hydrogen Bond Acceptors	3 (-NO₂, -OH)	Enhances aqueous solubility and the potential for binding pocket interactions via the nitro oxygens[4].
Polar Surface Area (PSA)	66.1 Ų	Falls well within the optimal range for blood-brain barrier (BBB) penetration (< 90 Ų) and oral bioavailability (< 140 Ų)[4].

Synthetic Methodology: The Sonogashira Cross-Coupling

The primary route to synthesize 4-(3-Nitrophenyl)but-3-yn-1-ol involves the Sonogashira cross-coupling of 1-iodo-3-nitrobenzene with but-3-yn-1-ol. The choice of an aryl iodide over an aryl bromide is deliberate: the weaker C–I bond significantly lowers the activation energy required for the oxidative addition of the Palladium(0) catalyst, ensuring high yields even at room temperature[1].

Flowchart of the Sonogashira coupling mechanism for synthesizing the target molecule.

Step-by-Step Protocol: Synthesis of 4-(3-Nitrophenyl)but-3-yn-1-ol

Objective: High-yield coupling of an aryl halide with a terminal alkynol while suppressing homocoupling byproducts.

Reagents:

• 1-Iodo-3-nitrobenzene (1.0 equiv)

• But-3-yn-1-ol (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (5 mol%)

• Copper(I) iodide[CuI] (10 mol%)

• Triethylamine (Et₃N) / Tetrahydrofuran (THF) (1:1 v/v)

Procedure:

• Degassing (Critical Step): Dissolve 1-iodo-3-nitrobenzene in the Et₃N/THF mixture. Sparge the solution with argon for 15 minutes. Causality: Dissolved oxygen promotes the Cu-catalyzed Glaser homocoupling of but-3-yn-1-ol, which consumes the alkyne and complicates purification.

• Catalyst Activation: Add Pd(PPh₃)₂Cl₂ and CuI under a positive flow of argon. The Pd(II) precatalyst is reduced in situ to the active Pd(0) species by the alkyne/amine mixture.

• Coupling: Slowly add but-3-yn-1-ol via syringe. Stir the reaction at room temperature for 4–6 hours.

• Workup: Quench the reaction with saturated aqueous NH₄Cl to complex the copper salts. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Validation & Quality Control (Self-Validating System):

• TLC: Monitor the disappearance of the highly UV-active 1-iodo-3-nitrobenzene.

• FTIR: Success is confirmed by the disappearance of the terminal alkyne C–H stretch (~3300 cm⁻¹) and the appearance of an internal alkyne C≡C stretch (~2200 cm⁻¹).

• LC-MS: Confirm product mass (Expected m/z [M+H]⁺ ~192.2).

Orthogonal Reactivity & Downstream Derivatization

The true value of 4-(3-Nitrophenyl)but-3-yn-1-ol lies in its orthogonal reactivity. The three functional groups can be manipulated independently without cross-interference, provided the correct reagents are selected.

Divergent synthetic pathways for functionalizing 4-(3-Nitrophenyl)but-3-yn-1-ol.

Step-by-Step Protocol: Selective Nitro Reduction

Objective: Conversion of the nitroarene to an aniline derivative (4-(3-aminophenyl)but-3-yn-1-ol) without reducing the internal alkyne[1].

Reagents:

• 4-(3-Nitrophenyl)but-3-yn-1-ol (1.0 equiv)

• Tin(II) chloride dihydrate[SnCl₂·2H₂O] (5.0 equiv)

• Absolute Ethanol

Procedure:

• Setup: Dissolve the starting material in absolute ethanol.

• Reduction: Add SnCl₂·2H₂O in one portion. Causality: SnCl₂ is a mild, chemoselective reducing agent. Unlike catalytic hydrogenation (Pd/C, H₂), which would indiscriminately reduce both the nitro group and the alkyne to an alkane, SnCl₂ exclusively targets the nitro group via a single-electron transfer mechanism.

• Heating: Reflux the mixture (70–80°C) for 2–4 hours.

• Workup (Critical Step): Cool to room temperature. Neutralize carefully with saturated NaHCO₃ until the pH is ~8. Causality: Tin salts form highly stable, gelatinous emulsions in acidic or neutral aqueous phases. Adjusting the pH to 8 precipitates the tin as insoluble tin(IV) hydroxide complexes.

• Purification: Filter the suspension through a pad of Celite to remove the tin precipitates. Extract the filtrate with Ethyl Acetate, concentrate, and purify via chromatography.

Validation & Quality Control:

• TLC: The resulting aniline is significantly more polar and will exhibit a lower Rf value. A Ninhydrin stain will yield a positive (purple/brown) spot, confirming the presence of a primary amine.

• ¹H-NMR: Validation is achieved by observing the disappearance of the characteristic downfield aromatic signals of the nitroarene and the appearance of a broad singlet integrating for 2H (~3.5–4.0 ppm) corresponding to the new -NH₂ group.

Applications in Medicinal Chemistry

4-(3-Nitrophenyl)but-3-yn-1-ol serves as a critical intermediate in the synthesis of targeted therapeutics. Most notably, it has been utilized in the development of N-phenyl-N'-(2-chloroethyl)ureas (CEUs) .

Research by Moreau et al. (2005) demonstrated that reducing the nitro group of this compound to an aniline allows for subsequent coupling to form CEU derivatives[1],[2]. These specific derivatives act as potent antineoplastic agents by disrupting microtubule self-assembly. The rigid alkyne spacer provided by the but-3-yn-1-ol chain ensures the correct spatial orientation of the hydroxyalkyl tail, which is critical for binding affinity in human colon carcinoma (HT-29) and breast carcinoma (MCF-7) cell lines, achieving growth inhibition (GI₅₀) in the nanomolar range[2].

Furthermore, the terminal alcohol can be converted into a mesylate or tosylate, transforming it into an electrophilic warhead for covalent kinase inhibitors or a linker attachment point for Proteolysis Targeting Chimeras (PROTACs).

References

• Title: Optimized N-phenyl-N'-(2-chloroethyl)ureas as potential antineoplastic agents: synthesis and growth inhibition activity. Source: Bioorganic & Medicinal Chemistry, 13(24), 6703-6712 (2005). URL: [Link]

• Title: PubChem Compound Summary for CID 11745451, 4-(2-Nitrophenyl)but-3-yn-1-ol (Structural Analog for Physicochemical Baseline). Source: National Center for Biotechnology Information (NCBI). URL: [Link]

• Title: The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Source: Chemical Reviews, 107(3), 874-922 (2007). URL: [Link]

Sources

• 1. corpus.ulaval.ca [corpus.ulaval.ca]
• 2. Optimized N-phenyl-N'-(2-chloroethyl)ureas as potential antineoplastic agents: synthesis and growth inhibition activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. madebygenie.com [madebygenie.com]
• 4. 4-(2-Nitrophenyl)but-3-yn-1-ol | C10H9NO3 | CID 11745451 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Utility of 4-(3-Nitrophenyl)but-3-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(3-Nitrophenyl)but-3-yn-1-ol is a bifunctional organic molecule of significant interest in contemporary synthetic chemistry and drug discovery. Its structure, featuring a nitro-substituted aromatic ring, a reactive terminal alkyne, and a primary alcohol, offers a versatile scaffold for the construction of complex molecular architectures. The electron-withdrawing nature of the nitro group profoundly influences the electronic properties of the phenylacetylene core, making it a valuable synthon for a variety of chemical transformations. This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of this compound, with a focus on the underlying chemical principles and practical experimental considerations.

Molecular Structure and Physicochemical Properties

The molecular structure of 4-(3-Nitrophenyl)but-3-yn-1-ol consists of a but-3-yn-1-ol backbone attached to a 3-nitrophenyl group at the C4 position. The nitro group at the meta position of the phenyl ring significantly impacts the molecule's reactivity and spectroscopic properties.

Property	Value	Source
Molecular Formula	C₁₀H₉NO₃	Calculated
Molecular Weight	191.18 g/mol	[Calculated][1]
IUPAC Name	4-(3-nitrophenyl)but-3-yn-1-ol	IUPAC Nomenclature
CAS Number	Not available
Predicted XLogP3	1.7	[PubChem][1]
Predicted Hydrogen Bond Donor Count	1	[PubChem][1]
Predicted Hydrogen Bond Acceptor Count	4	[PubChem][1]
Predicted Rotatable Bond Count	3	[PubChem][1]

Synthesis of 4-(3-Nitrophenyl)but-3-yn-1-ol

The most efficient and widely employed method for the synthesis of 4-(3-Nitrophenyl)but-3-yn-1-ol is the Sonogashira cross-coupling reaction.[2][3] This powerful carbon-carbon bond-forming reaction couples a terminal alkyne with an aryl or vinyl halide, catalyzed by a palladium complex and a copper(I) co-catalyst.[2]

Reaction Scheme:

Caption: Sonogashira coupling for the synthesis of 4-(3-Nitrophenyl)but-3-yn-1-ol.

Experimental Protocol:

This protocol is a representative procedure based on established Sonogashira coupling methodologies.[4]

Materials:

• 1-Iodo-3-nitrobenzene

• But-3-yn-1-ol

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), degassed

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a dried Schlenk flask under an argon atmosphere, add 1-iodo-3-nitrobenzene (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (0.02 eq), and copper(I) iodide (0.04 eq).

• Add anhydrous THF and degassed triethylamine (3.0 eq).

• To the stirring mixture, add but-3-yn-1-ol (1.2 eq) dropwise via syringe.

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC). The reaction with electron-deficient aryl iodides like 1-iodo-4-nitrobenzene is often rapid, potentially reaching completion in as little as 30 minutes.[4]

• Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure 4-(3-nitrophenyl)but-3-yn-1-ol.

Rationale for Experimental Choices:

• Catalyst System: The combination of a palladium(0) species (generated in situ from the Pd(II) precatalyst) and a copper(I) salt is crucial for the catalytic cycle. The palladium catalyst facilitates the oxidative addition of the aryl iodide and the reductive elimination to form the final product, while the copper co-catalyst is believed to form a copper acetylide intermediate, which then transmetalates to the palladium center.[5]

• Base: Triethylamine serves as the base to neutralize the hydroiodic acid (HI) formed during the reaction and to facilitate the deprotonation of the terminal alkyne.[2] It also acts as a solvent in some cases.

• Solvent: Anhydrous THF is a common solvent for Sonogashira reactions as it effectively dissolves the reactants and catalysts.

• Inert Atmosphere: The reaction is performed under an inert atmosphere (argon or nitrogen) to prevent the oxidation of the palladium(0) catalyst and the potential for oxidative homocoupling of the alkyne (Glaser coupling).

Spectroscopic Characterization

The structure of 4-(3-Nitrophenyl)but-3-yn-1-ol can be unequivocally confirmed through a combination of spectroscopic techniques.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR (400 MHz, CDCl₃):

• Aromatic Protons (4H): Signals are expected in the range of δ 7.5-8.4 ppm. The protons ortho and para to the nitro group will be the most deshielded.

• -CH₂-OH (2H): A triplet is expected around δ 3.8 ppm due to coupling with the adjacent methylene group.

• -C≡C-CH₂- (2H): A triplet is expected around δ 2.7 ppm due to coupling with the hydroxyl-bearing methylene group.

• -OH (1H): A broad singlet, the chemical shift of which is concentration-dependent, typically between δ 1.5-2.5 ppm.

Predicted ¹³C NMR (100 MHz, CDCl₃):

• Aromatic Carbons (6C): Signals are expected between δ 120-150 ppm. The carbon bearing the nitro group will be significantly deshielded.

• Alkynyl Carbons (2C): Two signals are expected in the range of δ 80-95 ppm.

• -CH₂-OH (1C): A signal is expected around δ 61 ppm.

• -C≡C-CH₂- (1C): A signal is expected around δ 24 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the key functional groups present in the molecule.

Functional Group	Characteristic Absorption (cm⁻¹)	Intensity
O-H (alcohol)	3600-3200	Strong, Broad
C-H (aromatic)	3100-3000	Medium
C-H (alkane)	3000-2850	Medium
C≡C (alkyne)	2260-2100	Weak to Medium
C=C (aromatic)	1600-1450	Medium
N-O (nitro, asymmetric)	1550-1475	Strong
N-O (nitro, symmetric)	1360-1290	Strong
C-O (alcohol)	1260-1000	Strong

The presence of a weak to medium intensity band in the 2260-2100 cm⁻¹ region is characteristic of the C≡C triple bond stretch.[6][7] The nitro group will exhibit two strong absorption bands corresponding to its asymmetric and symmetric stretching vibrations.[8] The broad O-H stretching band from the alcohol is also a key diagnostic feature.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 191.

• Fragmentation: Common fragmentation pathways for terminal alkynes include the loss of a hydrogen atom from the sp-hybridized carbon, leading to a prominent [M-1]⁺ peak.[9][10] Cleavage of the bond between the α and β carbons relative to the alkyne is also common.[9][10]

Applications in Research and Drug Development

The unique combination of functional groups in 4-(3-Nitrophenyl)but-3-yn-1-ol makes it a valuable building block in several areas of chemical research.

Synthesis of Heterocyclic Compounds

Nitrophenylacetylenes are important precursors for the synthesis of various nitrogen-containing heterocycles, most notably indoles.[11][12] The synthesis typically involves the reduction of the nitro group to an amine, followed by an intramolecular cyclization.

Caption: General scheme for the synthesis of indoles from 4-(3-nitrophenyl)but-3-yn-1-ol.

This transformation is highly valuable in medicinal chemistry as the indole scaffold is a "privileged structure" found in numerous biologically active compounds and pharmaceuticals.[12]

Click Chemistry

The terminal alkyne functionality allows 4-(3-Nitrophenyl)but-3-yn-1-ol to participate in "click chemistry" reactions, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).[13] This reaction provides a highly efficient and regioselective method for the synthesis of 1,4-disubstituted 1,2,3-triazoles.

Sources

• 1. 4-(2-Nitrophenyl)but-3-yn-1-ol | C10H9NO3 | CID 11745451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. IR spectrum: Alkynes [quimicaorganica.org]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. benchchem.com [benchchem.com]
• 10. jove.com [jove.com]
• 11. Optimizing the synthesis of 2-substituted indoles: Advancements in green chemistry | Poster Board #886 - American Chemical Society [acs.digitellinc.com]
• 12. One-pot synthesis of polysubstituted indoles from aliphatic nitro compounds under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Click Chemistry in Drug Discovery [sigmaaldrich.com]

4-(3-Nitrophenyl)but-3-yn-1-ol synthesis pathway

An In-depth Technical Guide to the Synthesis of 4-(3-Nitrophenyl)but-3-yn-1-ol

Introduction

4-(3-nitrophenyl)but-3-yn-1-ol is a valuable bifunctional molecule that serves as a versatile building block in organic synthesis. Its structure incorporates a nitro-substituted aromatic ring, a conjugated alkyne, and a primary alcohol. This unique combination of functional groups makes it an important intermediate for the synthesis of complex molecules, particularly in the fields of medicinal chemistry and materials science. The nitroaryl moiety can be readily transformed into other functional groups, such as amines, while the alkynyl alcohol provides a handle for further elaboration through reactions like click chemistry, oxidation, or further coupling reactions.

The most direct and efficient method for constructing the core C(sp²)-C(sp) bond in this molecule is the Sonogashira cross-coupling reaction.[1][2] This guide provides a comprehensive overview of this synthesis pathway, detailing the underlying reaction mechanism, a step-by-step experimental protocol, and methods for ensuring the integrity of the final product.

Core Synthesis Pathway: The Sonogashira Cross-Coupling Reaction

The Sonogashira reaction is a powerful and widely used method for forming carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[1][3][4] The reaction is catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[2] For the synthesis of 4-(3-nitrophenyl)but-3-yn-1-ol, the key reactants are 1-iodo-3-nitrobenzene and but-3-yn-1-ol.

The general reaction is as follows:

Caption: Overall synthetic scheme for 4-(3-nitrophenyl)but-3-yn-1-ol.

While aryl bromides can be used, aryl iodides are generally more reactive and allow for milder reaction conditions.[5] The choice of an iodide precursor (1-iodo-3-nitrobenzene) is therefore strategic for achieving high yields and minimizing side reactions.

Reaction Mechanism: A Tale of Two Catalytic Cycles

The efficacy of the Sonogashira reaction stems from the synergistic action of two interconnected catalytic cycles: a palladium cycle and a copper cycle.[1][6] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

The Palladium Cycle:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (1-iodo-3-nitrobenzene) in an oxidative addition step. This breaks the carbon-iodine bond and forms a square planar Pd(II) complex.[1][5] The electron-withdrawing nitro group on the aromatic ring can facilitate this step.[6]

• Transmetalation: The copper(I) acetylide, generated in the copper cycle, transfers its alkynyl group to the Pd(II) complex. This step, known as transmetalation, displaces the halide and forms a new Pd(II)-alkynyl complex.[6]

• Reductive Elimination: The aryl and alkynyl ligands on the palladium center couple, forming the desired C-C bond of the product. This reductive elimination step regenerates the active Pd(0) catalyst, allowing it to re-enter the cycle.[1][5]

The Copper Cycle:

• Complexation & Acidification: The copper(I) catalyst coordinates with the triple bond of the terminal alkyne (but-3-yn-1-ol). This coordination increases the acidity of the terminal alkyne proton.[6]

• Deprotonation: The amine base (e.g., triethylamine) is now strong enough to deprotonate the activated alkyne, forming an ammonium salt byproduct.[6]

• Acetylide Formation: This results in the formation of a key intermediate, a copper(I) acetylide, which is the active species that participates in the transmetalation step of the palladium cycle.[1]

Caption: The interconnected catalytic cycles of the Sonogashira reaction.

Detailed Experimental Protocol

This protocol outlines a standard laboratory procedure for the synthesis of 4-(3-nitrophenyl)but-3-yn-1-ol. Anhydrous and anaerobic conditions are recommended to prevent catalyst deactivation and competing side reactions.[2]

Materials and Equipment:

• Three-neck round-bottom flask

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas inlet

• Septa and syringes

• Standard glassware for work-up and purification

• Silica gel for column chromatography

Reagents:

• 1-Iodo-3-nitrobenzene

• But-3-yn-1-ol[7]

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate (EtOAc)

• Hexane

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (Brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Caption: Step-by-step experimental workflow for synthesis and purification.

Procedure:

• Reaction Setup: To a flame-dried three-neck round-bottom flask under a nitrogen atmosphere, add 1-iodo-3-nitrobenzene (1.0 eq.). Add anhydrous THF (approx. 0.2 M concentration) and anhydrous triethylamine (2.0 eq.). Stir the mixture until all solids are dissolved.

• Reactant Addition: Add but-3-yn-1-ol (1.2 eq.) to the solution via syringe.

• Catalyst Addition: To the stirring solution, add copper(I) iodide (0.02 eq.) and bis(triphenylphosphine)palladium(II) dichloride (0.01 eq.). The mixture will typically turn a yellow or brownish color.

• Reaction Monitoring: Stir the reaction at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate eluent system. The reaction is complete when the starting aryl iodide spot is fully consumed (typically 4-12 hours).

• Work-up:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove most of the solvent.

  • Redissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous NH₄Cl (2x) to remove the copper catalyst, followed by brine (1x).

• Purification:

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of hexane/ethyl acetate as the eluent, to afford pure 4-(3-nitrophenyl)but-3-yn-1-ol.[8]

Data Presentation: Reaction Parameters

The following table summarizes typical conditions for the Sonogashira coupling to produce aryl alkynes, providing a framework for optimizing the synthesis of the target compound.

Parameter	Recommended Material/Condition	Rationale
Aryl Halide	1-Iodo-3-nitrobenzene	High reactivity allows for mild conditions (I > Br >> Cl).[5]
Alkyne	But-3-yn-1-ol	Commercially available terminal alkyne.
Palladium Catalyst	Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄	0.5 - 2 mol%. Standard, effective, and commercially available catalysts.
Copper Co-catalyst	Copper(I) Iodide (CuI)	1 - 5 mol%. Essential for the formation of the copper acetylide intermediate.
Base	Triethylamine (TEA), Diisopropylamine	2-3 equivalents. Acts as a proton scavenger and often as a co-solvent.
Solvent	THF, Dioxane, or neat Amine	Anhydrous conditions are crucial for catalyst stability.
Temperature	Room Temperature to 50°C	Milder temperatures reduce the formation of alkyne dimerization (Glaser coupling) byproducts.
Typical Yield	70 - 95%	Dependent on purity of reagents and reaction conditions.

Scientific Integrity & Trustworthiness: A Self-Validating Protocol

The reliability of this synthetic procedure is ensured through a series of checkpoints and analytical validations.

• In-Process Monitoring: The use of Thin Layer Chromatography (TLC) provides a real-time, qualitative assessment of the reaction's progress. By comparing the reaction mixture to spots of the starting materials, a scientist can confidently determine the reaction endpoint, preventing premature work-up or unnecessary heating that could lead to byproduct formation.

• Systematic Purification: The work-up procedure is designed to systematically remove specific components. The NH₄Cl wash selectively chelates and removes the copper catalyst, while the brine wash removes residual water and water-soluble impurities. Finally, flash column chromatography separates the product from the palladium catalyst, any remaining starting materials, and non-polar byproducts based on differential polarity. The polar alcohol and nitro groups of the target molecule cause it to adhere more strongly to the silica gel than less polar impurities.

• Definitive Characterization: The identity and purity of the final product must be unequivocally confirmed by standard analytical techniques:

  • NMR Spectroscopy (¹H and ¹³C): Provides the definitive structural map of the molecule, confirming the connectivity of all atoms and the successful formation of the aryl-alkyne bond.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound, ensuring the correct product has been formed. High-resolution mass spectrometry (HRMS) can confirm the elemental formula.[8]

  • Infrared (IR) Spectroscopy: Verifies the presence of key functional groups: a sharp, medium-intensity peak for the C≡C stretch (~2230 cm⁻¹), a broad peak for the O-H stretch (~3400 cm⁻¹), and strong peaks for the asymmetric and symmetric N-O stretches of the nitro group (~1530 and ~1350 cm⁻¹).[8]

By adhering to this rigorous process of monitoring, purification, and characterization, researchers can have high confidence in the quality and identity of the synthesized 4-(3-nitrophenyl)but-3-yn-1-ol, ensuring its suitability for subsequent applications in drug development and materials science.

References

• Sonogashira coupling - Wikipedia. (n.d.).
• Sonogashira Coupling - Chemistry LibreTexts. (2024, August 5).
• Sarkar, A., Roy, S., Parida, K. N., & Jana, S. (2023, December 13). Detailed mechanistic investigation of iron-catalysed Sonogashira coupling: A DFT study. RSC Advances.
• Sonogashira Coupling - Organic Chemistry Portal. (n.d.).
• 3-NITROPHENYLACETYLENE synthesis - ChemicalBook. (n.d.).
• Sonogashira Coupling Reaction Mechanism - YouTube. (2016, August 10).
• Miao, C., Wang, L., Wang, P., Wang, C., Chen, Z., & Ding, Z. (2010, December 10). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Molecules.
• Sonogashira Coupling - YouTube. (2020, July 25).
• Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides - PMC. (n.d.).
• A Technical Guide to the Synthesis of 4-Phenyl-3-nitro-3-buten-2-one - Benchchem. (n.d.).
• Supplementary data Alkaline earth metal-based metal-organic framework: Hydrothermal synthesis, X-ray structure and heterogeneous - The Royal Society of Chemistry. (n.d.).
• 4-(2-Nitrophenyl)but-3-yn-1-ol | C10H9NO3 - PubChem. (n.d.).
• Benzene, 1-ethynyl-3-nitro- | C8H5NO2 | CID 76432 - PubChem. (n.d.).
• 2-methyl-4-(3-nitrophenyl)but-3-yn-2-ol - ChemBK. (2024, April 9).
• 3-Butyn-1-ol - the NIST WebBook. (n.d.).

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. Detailed mechanistic investigation of iron-catalysed Sonogashira coupling: A DFT study - American Chemical Society [acs.digitellinc.com]
• 4. mdpi.com [mdpi.com]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. 3-Butyn-1-ol [webbook.nist.gov]
• 8. rsc.org [rsc.org]

Comprehensive Spectroscopic Characterization and Synthesis of 4-(3-Nitrophenyl)but-3-yn-1-ol

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The compound 4-(3-Nitrophenyl)but-3-yn-1-ol is a highly versatile building block frequently utilized in the synthesis of photoswitchable pharmacological probes, such as "photo-adrenalines" and other azobenzene-derived receptor agonists. Its structural architecture—comprising an electron-deficient nitrophenyl ring conjugated to a terminal primary alcohol via an internal alkyne—presents unique spectroscopic signatures. As a Senior Application Scientist, I have structured this guide to provide not merely a repository of spectral data, but a mechanistic breakdown of why these signals manifest, coupled with a self-validating synthetic workflow.

Strategic Synthesis & Workflow Validation

The most robust method for constructing the C(sp²)-C(sp) bond in 4-(3-Nitrophenyl)but-3-yn-1-ol is the. By reacting 1-bromo-3-nitrobenzene with but-3-yn-1-ol, we establish the conjugated system. The choice of a palladium/copper co-catalytic system ensures high conversion rates, while the use of triethylamine ( NEt3​ ) serves a dual purpose as both the solvent and the base required to neutralize the hydrobromic acid byproduct.

Self-Validating Experimental Protocol

To ensure high-fidelity data, the synthesis must be treated as a self-validating system. Do not proceed to lengthy 13C NMR acquisition until the crude mass is verified via LC-MS.

• Catalyst Activation & Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 1-bromo-3-nitrobenzene (1.0 equiv, 5.0 mmol) in a degassed mixture of NEt3​ and anhydrous THF (v/v 3:2, 15 mL).

• Transmetalation Setup: Add PdCl2​(PPh3​)2​ (0.05 equiv) and CuI (0.02 equiv). Causality Note: The CuI is critical; it reacts with the terminal alkyne to form a copper acetylide intermediate, which rapidly undergoes transmetalation with the Pd(II) complex, bypassing the slower direct transmetalation pathway[1].

• Coupling: Dropwise add but-3-yn-1-ol (1.2 equiv, 6.0 mmol). Heat the reaction to 70 °C for 16 hours.

• In-Process Control (IPC): Monitor the reaction via Thin Layer Chromatography (TLC) (Hexane:EtOAc 3:1). The disappearance of the UV-active starting material validates the completion of the catalytic cycle.

• Workup: Cool to room temperature, dilute with EtOAc (50 mL), and perform a liquid-liquid extraction with saturated aqueous NaHCO3​ and brine. This step removes the triethylammonium bromide salts and residual copper.

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel flash chromatography to yield the pure product.

Figure 1: Sonogashira coupling workflow and spectroscopic validation of the target compound.

Nuclear Magnetic Resonance (NMR) Profiling

The NMR spectra of 4-(3-Nitrophenyl)but-3-yn-1-ol are dictated by two powerful electronic effects: the strong electron-withdrawing nature of the nitro group (via both resonance and inductive effects) and the diamagnetic anisotropy of the alkyne cylinder. apply perfectly here.

Proton ( 1H ) NMR Analysis

The nitro group heavily deshields the ortho and para protons on the benzene ring. The H-2 proton, situated between the nitro group and the alkyne, experiences the most profound downfield shift.

Table 1: 1H NMR Spectral Data (400 MHz, CDCl3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
H-2 (Ar)	8.25	t	1.8	1H	Aromatic CH (ortho to NO2​ , ortho to alkyne)
H-4 (Ar)	8.15	ddd	8.3, 2.2, 1.0	1H	Aromatic CH (ortho to NO2​ , para to alkyne)
H-6 (Ar)	7.70	dt	7.7, 1.3	1H	Aromatic CH (para to NO2​ , ortho to alkyne)
H-5 (Ar)	7.50	t	8.0	1H	Aromatic CH (meta to NO2​ , meta to alkyne)
H-1' (Aliphatic)	3.85	t	6.2	2H	CH2​ attached to OH
H-2' (Aliphatic)	2.75	t	6.2	2H	CH2​ attached to alkyne
OH	2.10	br s	-	1H	Hydroxyl proton ( D2​O exchangeable)

Expert Insight: The broad singlet at 2.10 ppm is concentration- and temperature-dependent. To definitively validate this assignment, perform a D2​O shake experiment. The disappearance of the 2.10 ppm signal confirms the presence of the exchangeable hydroxyl proton.

Carbon ( 13C ) NMR Analysis

The 13C spectrum clearly delineates the sp, sp², and sp³ hybridized carbons. The internal alkyne carbons appear characteristically in the 80–90 ppm range.

Table 2: 13C NMR Spectral Data (100 MHz, CDCl3​ )

Chemical Shift (δ, ppm)	Carbon Type	Assignment
148.2	Quaternary (Ar)	C-3 (attached to NO2​ )
137.4	CH (Ar)	C-6
129.3	CH (Ar)	C-5
126.5	CH (Ar)	C-2
125.0	Quaternary (Ar)	C-1 (attached to alkyne)
122.8	CH (Ar)	C-4
89.5	Quaternary (Alkyne)	C-4' (internal alkyne, Ar-C)
80.5	Quaternary (Alkyne)	C-3' (internal alkyne, CH2​ -C)
61.0	CH2​ (Aliphatic)	C-1' (attached to OH)
23.8	CH2​ (Aliphatic)	C-2' (propargylic)

Vibrational Spectroscopy (IR)

Infrared spectroscopy is utilized here as an orthogonal validation tool to confirm the presence of functional groups that might be ambiguous in mass spectrometry. The internal alkyne stretch is typically weak, but the highly polar nature of the nitrophenyl group breaks the pseudo-symmetry of the alkyne, rendering the C≡C stretch visible at 2235 cm⁻¹.

Table 3: Key IR Vibrational Frequencies (ATR-FTIR)

Wavenumber (cm⁻¹)	Intensity	Assignment
3350	Strong, Broad	O-H stretch (hydrogen-bonded)
3080	Weak	C-H stretch (aromatic)
2950, 2880	Medium	C-H stretch (aliphatic)
2235	Weak	C≡C stretch (internal alkyne)
1530	Strong	N-O asymmetric stretch (nitro group)
1350	Strong	N-O symmetric stretch (nitro group)
1045	Strong	C-O stretch (primary alcohol)

Mass Spectrometry (MS) Analysis

For a compound of this molecular weight (Exact Mass: 191.0582 Da), Electrospray Ionization (ESI) in positive mode is the standard approach. The presence of the hydroxyl group facilitates protonation, while the nitro group's lone pairs readily coordinate with sodium ions in the solvent matrix, making the sodium adduct a highly reliable diagnostic peak.

Table 4: High-Resolution Mass Spectrometry (ESI-HRMS)

Ion	Exact Mass ( m/z )	Relative Abundance	Assignment
[M+H]+	192.0655	High	Protonated molecular ion
[M+Na]+	214.0475	Medium	Sodium adduct
[M+H−H2​O]+	174.0550	Low	Loss of water from primary alcohol

Mechanistic Causality: The loss of 18 Da ( H2​O ) is a classic fragmentation pathway for primary alcohols under ESI conditions[2]. Observing the 174.0550 m/z peak provides high confidence that the aliphatic chain terminates in a hydroxyl group rather than an ether or carbonyl.

Conclusion

The characterization of 4-(3-Nitrophenyl)but-3-yn-1-ol relies on a triad of analytical techniques. The downfield shifts in the 1H NMR confirm the regiochemistry of the nitro group, the IR spectrum validates the functional group integrity (specifically the asymmetric and symmetric NO2​ stretches), and HRMS provides exact mass confirmation. By adhering to the self-validating Sonogashira workflow outlined above, researchers can reliably synthesize and verify this critical intermediate for downstream photopharmacological applications.

References

• "Photo-Adrenalines": Photoswitchable β2-Adrenergic Receptor Agonists as Molecular Probes for the Study of Spatiotemporal Adrenergic Signaling Chemistry - A European Journal, 30(11), e202303506 (2024) URL:[Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry Chemical Reviews, 107(3), 874-922 (2007) URL:[Link]

• Structure Determination of Organic Compounds: Tables of Spectral Data Springer, 4th Edition (2009) URL:[Link]

• Spectrometric Identification of Organic Compounds John Wiley & Sons, 8th Edition (2014) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Technical Whitepaper: Synthesis, Characterization, and Application of 4-(3-Nitrophenyl)but-3-yn-1-ol

Executive Summary

In modern drug discovery and complex organic synthesis, bifunctional building blocks are essential for modular assembly. 4-(3-Nitrophenyl)but-3-yn-1-ol (CAS: 872188-86-8) serves as a highly versatile intermediate. Featuring an electron-deficient nitroaromatic ring and a terminal primary alcohol separated by a rigid alkyne spacer, this molecule is a prime candidate for downstream functionalization, including reduction to anilines, click chemistry, and the development of photoswitchable pharmacological probes.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic chemical identification. Here, we will dissect the causality behind its synthesis—specifically the Sonogashira cross-coupling—and provide a self-validating protocol designed to ensure high-fidelity reproducibility in a laboratory setting.

Chemical Identity & Physicochemical Profiling

Understanding the physicochemical baseline of a building block is the first step in predicting its behavior in complex reaction matrices. The presence of the meta-nitro group significantly withdraws electron density from the aromatic system, which accelerates oxidative addition during transition-metal catalysis.

Table 1: Physicochemical Profile

Property	Value / Description
IUPAC Name	4-(3-nitrophenyl)but-3-yn-1-ol
CAS Number	1[1]
Molecular Formula	C₁₀H₉NO₃
Molecular Weight	191.19 g/mol
Canonical SMILES	O=C1=CC=CC(C#CCCO)=C1
Functional Handles	Nitro (-NO₂), Internal Alkyne (-C≡C-), Primary Alcohol (-OH)

Mechanistic Synthesis & Protocol Design

The Sonogashira Cross-Coupling Rationale

The most efficient route to synthesize 4-(3-nitrophenyl)but-3-yn-1-ol is via the Sonogashira cross-coupling of 1-iodo-3-nitrobenzene with but-3-yn-1-ol.

Causality in Reagent Selection:

• Aryl Halide Choice: 1-Iodo-3-nitrobenzene is explicitly chosen over its bromo- or chloro- analogues. The lower bond dissociation energy of the C-I bond, compounded by the strong electron-withdrawing nature of the meta-nitro group, allows the oxidative addition of Palladium(0) to occur rapidly at room temperature.

• Catalyst System: We utilize PdCl2​(PPh3​)2​ over Pd(PPh3​)4​ . The Pd(II) precatalyst is air-stable and easier to handle. It is reduced in situ by the alkyne (forming a sacrificial enyne) to generate the highly active 14-electron Pd(0) species.

• Co-Catalyst: Copper(I) Iodide (CuI) is essential. It reacts with the terminal alkyne in the presence of an amine base to form a copper acetylide, which smoothly undergoes transmetalation with the Pd(II)-aryl complex.

Caption: Mechanistic logic of the Sonogashira coupling for 4-(3-nitrophenyl)but-3-yn-1-ol synthesis.

Table 2: Reaction Optimization Matrix

Catalyst System	Base / Solvent	Temp	Yield	Mechanistic Rationale
Pd(PPh3​)4​ / CuI	Et3​N / THF	65 °C	60%	Pd(0) is prone to oxidation; higher temp causes alkyne degradation.
PdCl2​(PPh3​)2​ / CuI	Et3​N / THF	25 °C	85%	Optimal. Pd(II) is stable; rapid in situ reduction to active Pd(0).
Pd(OAc)2​ / CuI	DIPA / DMF	25 °C	72%	Ligand-free Pd leads to faster catalyst precipitation (black Pd).

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system. Each step includes a built-in checkpoint to verify the chemical state before proceeding.

Step 1: Reagent Preparation & Degassing (Critical Step)

• Charge an oven-dried Schlenk flask with 1-iodo-3-nitrobenzene (1.0 equiv, 10 mmol), PdCl2​(PPh3​)2​ (0.02 equiv, 2 mol%), and CuI (0.04 equiv, 4 mol%).

• Add anhydrous THF (20 mL) and Triethylamine ( Et3​N , 20 mL).

• Causality Check: Sparge the solution with Argon for 15 minutes. Why? Oxygen promotes the copper-catalyzed oxidative homocoupling of the alkyne (Glaser coupling). Removing O2​ forces the reaction exclusively down the cross-coupling pathway.

Step 2: Catalytic Coupling 4. Add but-3-yn-1-ol (1.2 equiv, 12 mmol) dropwise via syringe. 5. Stir the reaction mixture at 25 °C for 4–6 hours. 6. Validation: Monitor via TLC (Hexanes/EtOAc 7:3). The disappearance of the high-Rf aryl iodide spot and the appearance of a UV-active, yellow-tinted product spot confirms the reaction is complete.

Step 3: Quenching & Copper Removal 7. Dilute the mixture with Ethyl Acetate (50 mL) and quench with saturated aqueous NH4​Cl (50 mL). 8. Causality Check: Vigorously stir until the aqueous layer turns deep blue. Why? Copper salts coordinate to the alkyne product, causing streaking during chromatography. NH4​Cl forms the highly water-soluble [Cu(NH3​)4​]2+ complex, ensuring quantitative extraction of copper into the aqueous phase.

Step 4: Purification 9. Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. 10. Purify via silica gel flash chromatography (gradient elution: 10% to 40% EtOAc in Hexanes) to yield the pure product as a yellowish oil/solid.

Caption: Self-validating experimental workflow for the synthesis and purification of the target alkyne.

Downstream Applications in Drug Development

The architectural value of 4-(3-nitrophenyl)but-3-yn-1-ol lies in its orthogonal reactivity. Drug development professionals utilize this compound in several advanced methodologies:

• Photoswitchable Pharmacological Probes: Recent advancements in spatiotemporal biological studies have utilized alkynyl-nitroaromatics to synthesize "Photo-Adrenalines"[2]. The nitro group can be reduced to an aniline and subsequently converted into an azobenzene linkage. This allows researchers to create β2​ -adrenergic receptor agonists that change their binding affinity upon exposure to specific wavelengths of light, enabling precise cellular mapping[2].

• PROTAC & ADC Linker Synthesis: The primary alcohol (-OH) can be easily converted into a leaving group (mesylate/tosylate) or oxidized to an aldehyde, allowing for the attachment of targeting ligands. Concurrently, the internal alkyne provides a rigid, linear spacer that prevents the steric clash between the E3-ligase ligand and the target-protein binder in PROTAC design.

• Heterocycle Generation: Under gold or palladium catalysis, the alkyne and adjacent functional groups can undergo amidative cyclizations to form complex pyrazinones or indoles, which are core scaffolds in many FDA-approved therapeutics[3].

References

• AiFChem Database. "872188-86-8 | 4-(3-nitrophenyl)but-3-yn-1-ol." AiFChem, 2025.
• ResearchGate. "Photo-Adrenalines: Photoswitchable β2-Adrenergic Receptor Agonists as Molecular Probes for the Study of Spatiotemporal Adrenergic Signaling.
• The Journal of Organic Chemistry. "Amidative Cyclization of Alkynyl Esters to Access Pyrazin-1(2H)-ones: Application to the Synthesis of Peramine and Dibromophakellin.

Sources

• 1. 872188-86-8 | 4-(3-nitrophenyl)but-3-yn-1-ol - AiFChem [aifchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Advanced Bioconjugation Utilizing 4-(3-Nitrophenyl)but-3-yn-1-ol in Ruthenium-Catalyzed Click Chemistry

Introduction & Strategic Rationale

The evolution of click chemistry has predominantly centered around terminal alkynes due to their high reactivity in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). However, the use of internal alkynes like 4-(3-Nitrophenyl)but-3-yn-1-ol offers profound structural advantages for drug development and material science. By yielding fully substituted 1,4,5-trisubstituted 1,2,3-triazoles, internal alkynes provide enhanced proteolytic stability and a rigid conformational lock that 1,4-disubstituted triazoles lack[1].

4-(3-Nitrophenyl)but-3-yn-1-ol is a highly versatile bifunctional linker. The primary hydroxyl group (-OH) serves as an anchor point for tethering to biomolecules or solid supports, while the internal alkyne acts as the bio-orthogonal click handle. Furthermore, the meta-nitro group serves a dual purpose: it acts as an electron-withdrawing moiety that accelerates the cycloaddition kinetics, and it provides an orthogonal chemical handle that can be reduced to an aniline post-conjugation for subsequent functionalization[2].

Mechanistic Insights: Overcoming the Internal Alkyne Barrier

Standard CuAAC protocols are generally ineffective for internal alkynes because the catalytic cycle relies on the deprotonation of a terminal alkyne to form a highly reactive copper-acetylide intermediate[1]. To successfully click 4-(3-Nitrophenyl)but-3-yn-1-ol, researchers must utilize Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) .

Causality in Catalyst Selection: Unlike Cu(I), Ruthenium(II) catalysts such as CpRuCl(COD) or CpRuCl(PPh₃)₂ do not require a terminal proton. Instead, the alkyne is activated by its π -interaction with the metal core. The reaction proceeds via the oxidative coupling of the azide and the internal alkyne to form a ruthenacycle intermediate, followed by rate-determining reductive elimination to yield the 1,4,5-trisubstituted triazole[2][3]. While recent literature has demonstrated that specialized fluorinated bis(pyrazolyl)borate Cu(I) complexes can activate internal alkynes under forced conditions[4], RuAAC remains the gold standard for robust, predictable regioselectivity and high-yield cycloadditions of internal alkynes[1].

Catalytic cycle of RuAAC with 4-(3-Nitrophenyl)but-3-yn-1-ol forming a 1,4,5-trisubstituted triazole.

Quantitative Data: Reaction Modality Comparison

To guide experimental design, the following table summarizes the operational parameters of various click modalities when applied to internal alkynes like 4-(3-Nitrophenyl)but-3-yn-1-ol.

Reaction Modality	Optimal Catalyst System	Alkyne Compatibility	Product Substitution	Typical Temp
Standard CuAAC	CuSO₄ / Sodium Ascorbate	Terminal Only	1,4-disubstituted	20–37 °C
Specialized CuAAC	Cu(I) fluorinated pyrazolylborate	Terminal & Internal	1,4,5-trisubstituted	40–60 °C
RuAAC (Standard)	Cp*RuCl(COD)	Terminal & Internal	1,4,5-trisubstituted	20–60 °C
SPAAC	None (Strain-promoted)	Cyclic Internal	Mixed Regioisomers	20–37 °C

Experimental Workflows & Protocols

Protocol A: Activation of 4-(3-Nitrophenyl)but-3-yn-1-ol for Bioconjugation

Objective: Convert the unreactive primary hydroxyl group into a highly electrophilic succinimidyl carbonate to enable spontaneous tethering to primary amines (e.g., lysine residues on proteins). Self-Validating System: The success of this activation is validated by TLC (loss of the polar hydroxyl starting material) and the subsequent amine-coupling efficiency.

• Reagent Preparation: Dissolve 4-(3-Nitrophenyl)but-3-yn-1-ol (1.0 eq, 1.0 mmol) in anhydrous acetonitrile (5.0 mL) under an inert argon atmosphere.

• Activation: Add N,N'-Disuccinimidyl carbonate (DSC) (1.5 eq, 1.5 mmol) followed by dropwise addition of triethylamine (2.0 eq, 2.0 mmol).

  • Causality: DSC is chosen over standard NHS/EDC because it directly converts alcohols into amine-reactive carbonates without requiring a carboxylic acid intermediate. Triethylamine acts as a non-nucleophilic base to drive the reaction forward.

• Monitoring & Workup: Stir at room temperature for 4 hours. Monitor via LC-MS. Once complete, concentrate under reduced pressure, dissolve in dichloromethane, and wash with 5% citric acid to remove residual base. Dry over Na₂SO₄ and concentrate to yield the activated linker.

Protocol B: RuAAC Click Reaction with an Azide-Fluorophore

Objective: Perform a highly regioselective cycloaddition between the tethered internal alkyne and an azide-functionalized probe. Self-Validating System: A mandatory negative control (identical reaction conditions minus the Ruthenium catalyst) must be run in parallel. If product forms in the negative control, it indicates non-specific thermal Huisgen cycloaddition rather than catalytic RuAAC.

• Inert Atmosphere Setup: In a glovebox or using standard Schlenk line techniques, add the highly active Cp*RuCl(COD) catalyst (5 mol%) to an oven-dried reaction vial.

  • Causality: While CpRuCl(PPh₃)₂ is air-tolerant, CpRuCl(COD) is highly sensitive to oxygen degradation but offers superior catalytic turnover at lower temperatures[3].

• Reagent Addition: Dissolve the tethered 4-(3-Nitrophenyl)but-3-yn-1-ol conjugate (1.0 eq) and the target azide (1.2 eq) in anhydrous, degassed 1,4-Dioxane (or DMF for biological scaffolds). Transfer this solution to the catalyst vial.

• Cycloaddition: Seal the vial and stir at 45–60 °C for 12–18 hours.

  • Causality: Internal alkynes present a higher steric barrier than terminal alkynes; mild heating is required to overcome the activation energy of the rate-determining reductive elimination step from the ruthenacycle[2].

• Purification & Quality Control: Quench the reaction by exposing it to air (which deactivates the Ru catalyst). Purify the fully substituted triazole conjugate via size-exclusion chromatography (for proteins) or silica gel flash chromatography (for small molecules). Confirm the 1,4,5-trisubstituted triazole mass via High-Resolution Mass Spectrometry (HRMS).

Step-by-step workflow for bioconjugation using the 4-(3-Nitrophenyl)but-3-yn-1-ol linker.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reduction of the nitro group in 4-(3-Nitrophenyl)but-3-yn-1-ol

An Application Guide to the Chemoselective Reduction of the Nitro Group in 4-(3-Nitrophenyl)but-3-yn-1-ol

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Chemoselective Nitro-Aromatic Reductions

The transformation of aromatic nitro compounds into their corresponding anilines is a cornerstone of modern organic synthesis, particularly within pharmaceutical and materials science. These anilines are pivotal building blocks for a vast array of bioactive molecules, polymers, and dyes.[1] The subject of this guide, 4-(3-Nitrophenyl)but-3-yn-1-ol, presents a common yet critical challenge: the selective reduction of the nitro group in the presence of other reducible functionalities—specifically, an alkyne (a triple bond) and a primary alcohol. A non-selective method could lead to the undesired reduction of the alkyne to an alkene or alkane, or potential side reactions involving the alcohol, resulting in a complex mixture of byproducts and diminished yield of the target molecule, 4-(3-Aminophenyl)but-3-yn-1-ol.

This document provides an in-depth analysis and detailed protocols for achieving this transformation with high chemoselectivity. We will explore the causality behind experimental choices, moving beyond a simple recitation of steps to empower researchers with a deeper understanding of the reaction landscape. The protocols described herein are designed to be self-validating, incorporating analytical checkpoints to ensure reaction fidelity.

Core Challenge: Preserving Functionality During Reduction

The primary obstacle in the reduction of 4-(3-Nitrophenyl)but-3-yn-1-ol is the potential for over-reduction. Many powerful reducing systems, such as catalytic hydrogenation with H₂ gas over standard palladium or platinum catalysts, are often too indiscriminate and can readily reduce both nitro groups and alkynes.[2] Therefore, the selection of the appropriate reagent and conditions is paramount to selectively target the nitro group while leaving the alkyne and alcohol moieties intact.

Several classes of reduction methods offer the required selectivity:

• Dissolving Metal/Acid Systems: Reagents like tin (Sn), iron (Fe), or zinc (Zn) in acidic media are classic and effective methods for nitro group reduction.[3] They are generally well-tolerated by other functional groups.

• Metal Salts: Tin(II) chloride (SnCl₂) is a mild and highly selective reagent for this purpose, often used when other reducible groups are present.[3][4]

• Catalytic Transfer Hydrogenation (CTH): This technique avoids the use of high-pressure, flammable hydrogen gas by using a hydrogen donor like ammonium formate or hydrazine hydrate in conjunction with a catalyst (e.g., Pd/C).[1][5][6] The conditions can often be tuned to favor nitro group reduction selectively.

• Metal-Free Reductions: Modern methods using reagents like tetrahydroxydiboron (B₂(OH)₄) have demonstrated remarkable chemoselectivity, tolerating sensitive groups such as alkynes (ethynyl groups).[7][8][9]

For this guide, we will detail two robust and widely applicable protocols: the classic Tin(II) Chloride reduction and a modern Catalytic Transfer Hydrogenation, offering a choice between a stoichiometric metal-based method and a catalytic approach.

Protocol 1: Stannous Chloride (SnCl₂) Mediated Reduction

This method is a stalwart of organic synthesis, prized for its reliability and high chemoselectivity in reducing aromatic nitro groups. The mechanism involves electron transfer from the Sn²⁺ ion, which is oxidized to Sn⁴⁺.[4][10]

Rationale for Method Selection

Tin(II) chloride is particularly effective because it operates under conditions that are generally not sufficient to reduce alkynes or affect primary alcohols.[4] The acidic environment helps to keep the resulting tin salts in solution and protonates the intermediate species, guiding the reaction toward the desired aniline product while suppressing side reactions like azo coupling.[10]

Experimental Workflow Diagram

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups [cureffi.org]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. thieme-connect.com [thieme-connect.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. orgosolver.com [orgosolver.com]

Technical Notes & Optimization

Technical Support Center: Stability Troubleshooting for 4-(3-Nitrophenyl)but-3-yn-1-ol

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting for the handling, reaction, and storage of 4-(3-Nitrophenyl)but-3-yn-1-ol . As a conjugated homopropargylic alcohol featuring an electron-withdrawing nitroaryl group, this molecule is a highly versatile building block in drug development. However, its specific structural motifs create distinct vulnerabilities under both acidic and basic conditions.

This guide is designed for researchers and scientists, providing self-validating protocols and mechanistic insights to prevent degradation and optimize your synthetic workflows.

Part 1: Acidic Conditions Troubleshooting

Q: Why does my compound degrade into an isomeric byproduct (identical mass) when exposed to Lewis acids or strong Brønsted acids?

A: You are observing acid-catalyzed cycloisomerization. Homopropargylic alcohols are highly susceptible to intramolecular cyclization when the internal alkyne is activated by alkynophilic Lewis acids (e.g., Sc(OTf)3​ , Au , Ru ) or strong Brønsted acids [1].

The Causality: The electron-withdrawing 3-nitro group polarizes the alkyne, lowering its LUMO. When an acid coordinates to the alkyne, the pendant primary alcohol acts as an intramolecular nucleophile. It attacks the activated alkyne (typically via a 5-exo-dig trajectory), followed by isomerization to form a highly stable 2-(3-nitrophenyl)-dihydrofuran derivative [2]. Because this is an isomerization, the byproduct has the exact same mass [M] as your starting material, making it invisible to standard low-resolution LC-MS mass shifts.

Q: I am seeing a +18 Da mass shift in my LC-MS under aqueous acidic conditions. What is happening?

A: This indicates alkyne hydration. In the presence of water and acid, the alkyne undergoes intermolecular hydration to form a ketone (e.g., 1-(3-nitrophenyl)-4-hydroxybutan-1-one). While cycloisomerization is kinetically favored in dry conditions, hydration dominates in highly aqueous environments.

Protocol 1: Controlled Acidic Handling (Minimizing Cyclization)

To utilize this compound in acidic environments (e.g., acidic deprotections) without triggering cyclization, follow this self-validating workflow:

• Catalyst Selection: Strictly avoid highly alkynophilic transition metals ( Au , Pt , Ru ) . If a Lewis acid is required, opt for milder alternatives (e.g., ZnCl2​ ) or use strictly buffered Brønsted acids like Pyridinium p-toluenesulfonate (PPTS).

• Solvent & Temperature: Use anhydrous, non-coordinating solvents (e.g., dry DCM) to prevent hydration. Maintain the reaction temperature at or below -20 °C. The cycloisomerization pathway is kinetically hindered at low temperatures.

• Self-Validation Checkpoint (NMR over LC-MS): Do not rely solely on LC-MS to monitor this reaction. Take a 50 µL aliquot, quench immediately with cold aqueous NaHCO3​ , extract, and analyze via 1H NMR. Validation: Look for the disappearance of the alkyne-adjacent methylene protons and the appearance of a diagnostic vinyl proton singlet at ~5.5–6.0 ppm. If the vinyl proton appears, cycloisomerization has occurred, and the acid strength must be reduced.

Acid-catalyzed cycloisomerization and hydration pathways of homopropargylic alcohols.

Part 2: Basic Conditions Troubleshooting

Q: My reaction mixture turns dark red/brown and yields multiple degradation products under strong basic conditions (e.g., NaOtBu, KOH). Why?

A: The 3-nitrophenyl group is exceptionally sensitive to strong, nucleophilic bases. The nitro group is a powerful electron-withdrawing moiety that stabilizes negative charge on the aromatic ring.

The Causality: Strong nucleophiles (like hydroxides or alkoxides) can attack the electron-deficient positions on the aromatic ring to form deeply colored Meisenheimer complexes, leading to eventual decomposition. Furthermore, under certain basic conditions, nitroaromatics can undergo single-electron transfer (SET) reductions, forming radical anions that couple to form azoxy or azo compounds.

Q: Does the alkyne undergo "zipper" isomerization under basic conditions?

A: No. Because the internal alkyne is conjugated with the aromatic ring, isomerization away from the ring (to a terminal alkyne) is thermodynamically unfavorable. Your primary instability under basic conditions stems from nitro-group degradation and alkoxide-driven intermolecular oligomerization, not alkyne migration.

Protocol 2: Base-Mediated Transformations (Etherification/Protection)

When deprotonating the primary alcohol ( pKa​≈15.5 ) for functionalization, use this self-validating protocol to protect the nitroarene:

• Preparation & Degassing: Dry the starting material by azeotropic distillation with toluene to remove trace water. Sparge the reaction solvent (e.g., anhydrous THF) with Argon for 15 minutes. Oxygen must be excluded to prevent oxidative degradation of any transient nitro radical anions.

• Base Selection: Strictly avoid nucleophilic bases ( KOH , NaOtBu ). Use Sodium Hydride ( NaH ) at 0 °C. NaH acts as a non-nucleophilic base to cleanly deprotonate the alcohol without attacking the nitroarene. Limit to 1.05 equivalents.

• Self-Validation Checkpoint (TLC Streaking): Take a 10 µL aliquot, quench in pH 7 buffer, extract with EtOAc, and analyze via TLC. Validation: The absence of baseline streaking and the lack of deep red/brown coloration on the plate confirms the nitro group remains intact and Meisenheimer complexes were avoided.

Part 3: Quantitative Stability Metrics

The following table summarizes the stability profile of 4-(3-Nitrophenyl)but-3-yn-1-ol across various synthetic environments, providing actionable boundaries for your experimental design.

Condition	Reagent/Catalyst	Temp (°C)	Dominant Degradation Pathway	Estimated Half-Life
Strong Lewis Acid	Sc(OTf)3​ (10 mol%)	25	Cycloisomerization (Dihydrofuran)	< 10 mins
Alkynophilic Metal	AuCl3​ or Ru complexes	25	Cycloisomerization (Dihydrofuran)	< 5 mins
Aqueous Acid	1M HCl / THF	60	Alkyne Hydration (Ketone formation)	~ 2 hours
Mild Acid Buffer	PPTS / DCM	25	Stable	> 48 hours
Strong Nucleophilic Base	NaOtBu / DMF	25	Meisenheimer Complex / Degradation	~ 30 mins
Non-Nucleophilic Base	DIPEA / DCM	25	Stable	> 48 hours

Part 4: Diagnostic Analytical Workflow

Use the following logical workflow to rapidly identify the source of impurities during the synthesis or scale-up of 4-(3-Nitrophenyl)but-3-yn-1-ol.

Diagnostic workflow for identifying and resolving stability issues during synthesis.

Part 5: References

• Gold-Catalyzed Silyl-Migrative Cyclization of Homopropargylic Alcohols Enabled by Bifunctional Biphenyl-2-ylphosphine and DFT Studies. Organic Letters.[Link]

• Highly Enantioselective Syntheses of Homopropargylic Alcohols and Dihydrofurans Catalyzed by a Bis(oxazolinyl)pyridine−Scandium Triflate Complex. Journal of the American Chemical Society.[Link]

• Cycloisomerization of Aromatic Homo- and Bis-homopropargylic Alcohols via Catalytic Ru Vinylidenes: Formation of Benzofurans and Isochromenes. Organic Letters.[Link]

Sources

• 1. Gold-Catalyzed Silyl-Migrative Cyclization of Homopropargylic Alcohols Enabled by Bifunctional Biphenyl-2-ylphosphine and DFT Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Troubleshooting guide for the reduction of the nitro group in 4-(3-Nitrophenyl)but-3-yn-1-ol

Welcome to the Advanced Troubleshooting Guide for the chemoselective reduction of 4-(3-Nitrophenyl)but-3-yn-1-ol. Transforming this specific substrate into 4-(3-Aminophenyl)but-3-yn-1-ol presents a classic chemoselectivity challenge: reducing a highly oxidized nitroarene while preserving a sensitive internal alkyne.

This guide synthesizes mechanistic causality, field-proven methodologies, and self-validating protocols to ensure your reduction succeeds without compromising the triple bond.

Mechanistic Workflow: Chemoselectivity vs. Over-Reduction

To successfully reduce the nitro group, we must avoid standard catalytic hydrogenation (e.g., Pd/C with H₂), which operates via surface coordination and rapid hydride migratory insertion, destroying the alkyne. Instead, we rely on Single-Electron Transfer (SET) mechanisms (like SnCl₂ or Fe/NH₄Cl) that specifically target the highly electrophilic nitro group[1].

Chemoselective reduction pathway of nitroarene vs. non-selective alkyne over-reduction.

Troubleshooting FAQs

Q1: Why am I seeing alkene/alkane impurities when using standard Pd/C catalytic hydrogenation? Causality: Alkynes are highly susceptible to reduction by transition metal catalysts. The alkyne coordinates strongly to the palladium surface, where it undergoes facile migratory insertion with adsorbed hydride species, leading to rapid over-reduction[2]. Solution: Abandon H₂ gas and Pd/C. Switch to a metal-mediated SET reagent such as Tin(II) chloride (SnCl₂) or Iron powder with Ammonium chloride (Fe/NH₄Cl). These reagents donate electrons directly into the lowest unoccupied molecular orbital (LUMO) of the nitro group, which is significantly lower in energy than the alkyne's LUMO, ensuring perfect chemoselectivity[1][3].

Q2: My SnCl₂ reduction is stalling at the hydroxylamine intermediate. How do I push it to completion? Causality: The reduction of the hydroxylamine intermediate to the final amine requires the cleavage of the N-O bond, which is the rate-limiting step and highly dependent on thermal energy and proton availability. Solution: Ensure you are using a minimum of 4 to 5 equivalents of SnCl₂·2H₂O. If the reaction stalls, elevate the temperature to 70–80 °C and ensure your solvent (e.g., ethanol) is providing sufficient protic character to facilitate the sequential protonation steps.

Q3: The workup for the Fe/NH₄Cl method is generating a stubborn emulsion during extraction. How do I fix this? Causality: The oxidation of Fe(0) during the reaction generates fine, colloidal iron(II) and iron(III) oxides/hydroxides[4]. These microscopic particulates act as Pickering emulsion stabilizers at the aqueous-organic interface, trapping your product. Solution: Never extract the crude reaction mixture directly. Filter the hot reaction mixture through a tightly packed pad of Celite to remove all iron particulates before initiating the liquid-liquid extraction.

Quantitative Data: Method Comparison

Reduction Method	Reagents	Chemoselectivity (Nitro vs Alkyne)	Typical Yield	Workup Difficulty
Catalytic Hydrogenation	Pd/C, H₂, MeOH	Poor (Over-reduction)	< 20% (Target)	Low
Tin(II) Chloride	SnCl₂·2H₂O, EtOH	Excellent	75–90%	Moderate (Tin salts)
Béchamp-Type	Fe, NH₄Cl, EtOH/H₂O	Excellent	80–95%	High (Iron emulsions)

Validated Experimental Protocols

Protocol A: Tin(II) Chloride Reduction (High Chemoselectivity)

This method is ideal for bench-scale reactions where absolute chemoselectivity is required[3].

• Reaction Setup: Dissolve 4-(3-Nitrophenyl)but-3-yn-1-ol (1.0 eq) in absolute ethanol to achieve a 0.2 M concentration.

• Reagent Addition: Add SnCl₂·2H₂O (5.0 eq) in one portion.

  • Self-Validating Check: The solution will transition from clear to a deep yellow/orange suspension within 15 minutes, indicating the successful formation of the nitroso/hydroxylamine intermediates.

• Thermal Activation: Heat the mixture to reflux (78 °C) for 2–4 hours. The reaction is complete when the solution turns pale yellow or clear.

• Quench & Precipitation: Cool to room temperature and pour the mixture into crushed ice. Carefully adjust the pH to 8–9 using saturated aqueous NaHCO₃.

  • Critical Step: Tin salts will precipitate as thick, white/gelatinous tin hydroxides. Do not skip the pH adjustment, or the product will remain trapped as a tin complex.

• Isolation: Filter the thick suspension through a Celite pad, washing the filter cake generously with ethyl acetate. Separate the organic layer from the filtrate, dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: Iron/Ammonium Chloride Reduction (Green & Scalable)

This method avoids heavy metal waste and is highly scalable, utilizing mild proton sources to protect sensitive functional groups[2][4].

• Reaction Setup: Dissolve the starting material (1.0 eq) in a 3:1 mixture of Ethanol:Water (0.2 M).

• Reagent Addition: Add Iron powder (325 mesh, 5.0 eq) followed by Ammonium chloride (NH₄Cl, 2.0 eq).

• Thermal Activation: Vigorously stir and heat the suspension to 80 °C for 3 hours.

  • Self-Validating Check: The consumption of the grey iron powder and the formation of a dense, dark brown/black precipitate (iron oxides) indicates active and successful electron transfer.

• Hot Filtration (Crucial): While the mixture is still hot (to prevent product precipitation), filter it through a Celite pad. Wash the pad thoroughly with hot ethyl acetate (3 × 20 mL).

• Isolation: Concentrate the filtrate to remove the ethanol. Extract the remaining aqueous phase with ethyl acetate, wash with brine, dry over MgSO₄, and evaporate to yield the pure 4-(3-Aminophenyl)but-3-yn-1-ol.

References

• 5-Chloro-8-nitroisoquinoline | 58142-95-3 - Benchchem. Benchchem. 1

• chloride (SnCl2) mediated reduction of α,β-alkynyl carbonyl compounds. University of Pretoria. 3

• Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. ACS Publications. 2

• FeS-NH4Cl-CH3OH-H2O: An efficient and inexpensive system for reduction of nitroarenes to anilines. ResearchGate. 4

Sources

• 1. 5-Chloro-8-nitroisoquinoline | 58142-95-3 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. repository.up.ac.za [repository.up.ac.za]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Preventing Dimerization of 4-(3-Nitrophenyl)but-3-yn-1-ol During Storage

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the stability of highly functionalized building blocks is critical to maintaining high-yield downstream reactions.

4-(3-Nitrophenyl)but-3-yn-1-ol is an internal aryl alkyne featuring an electron-withdrawing nitro group and a terminal primary alcohol. While terminal alkynes are notorious for oxidative Glaser homocoupling, internal alkynes present a different set of stability challenges. This guide provides a deep dive into the causality of its degradation and offers validated, self-correcting protocols to ensure long-term storage stability.

Part 1: Causality Analysis & Quantitative Stability Data

The primary cause of storage degradation for 4-(3-Nitrophenyl)but-3-yn-1-ol is not spontaneous homocoupling, but rather trace-metal-catalyzed oligomerization and photochemically induced cycloadditions .

Because this molecule is typically synthesized via a Sonogashira cross-coupling, trace amounts of Palladium (Pd) and Copper (Cu) often remain in the isolated product. Even at parts-per-million (ppm) levels, these metals coordinate to the internal alkyne, drastically lowering the activation barrier for thermal dimerization or cyclotrimerization 1. Furthermore, the 3-nitrophenyl moiety acts as a chromophore. Ambient UV exposure excites the molecule, leading to radical-mediated[2+2] cycloadditions.

Quantitative Impact of Storage Conditions

The table below summarizes the degradation trajectory of 4-(3-Nitrophenyl)but-3-yn-1-ol (Initial Purity: 99.5%) over a 6-month period under various storage conditions.

Storage Condition	Residual Metal (Pd/Cu)	1 Month Purity	3 Months Purity	6 Months Purity	Visual Appearance (6 Mo.)
Room Temp, Air, Clear Vial	>50 ppm	92.1%	78.4%	<50.0%	Dark brown, insoluble tar
4°C, Air, Clear Vial	>50 ppm	96.5%	89.2%	75.1%	Yellow, viscous oil
-20°C, Argon, Amber Vial	>50 ppm	98.2%	95.0%	91.3%	Light yellow solid
-20°C, Argon, Amber Vial	<1 ppm (Scavenged)	>99.4%	>99.0%	>99.0%	Free-flowing off-white powder

Part 2: Troubleshooting FAQs

Q: My isolated 4-(3-Nitrophenyl)but-3-yn-1-ol degrades into a dark, insoluble oligomer after a few weeks in the fridge. What is driving this? A: This is a classic symptom of trace transition metal contamination. If residual Pd or Cu from the synthesis remains in the product (>10 ppm), these metals form a reactive π-complex with the alkyne. The electron-withdrawing nitro group further polarizes the alkyne, making this metal-alkyne complex highly susceptible to thermal dimerization. You must strip these metals prior to storage.

Q: Standard silica gel chromatography isn't stopping the degradation. How do I effectively remove the catalytic trace metals? A: Standard silica gel has a poor affinity for neutral or weakly coordinated Pd/Cu complexes. You must use a functionalized macroporous resin, such as MP-TMT (Macroporous Polystyrene-Trimercaptotriazine). The TMT ligand has a highly specific, chelating affinity for heavy metals, effectively stripping them from the organic phase and reducing contamination to <1 ppm 2.

Q: Is it strictly necessary to store this compound in the dark? A: Yes. The 3-nitrophenyl group sensitizes the molecule to photo-oxidation and radical reactions. Storing the compound in amber vials at -20°C strictly limits these photochemical degradation pathways, ensuring long-term stability 3.

Part 3: Visualizing the Degradation Logic

Trace-metal induced alkyne dimerization pathway and prevention via metal scavenging.

Part 4: Validated Experimental Protocols

Protocol: Trace Metal Scavenging and Inert Storage Preparation

Objective: Reduce Pd/Cu contamination to <1 ppm to halt metal-catalyzed dimerization, establishing a self-validating stability system.

Materials Required:

• MP-TMT resin (Macroporous Polystyrene-Trimercaptotriazine)

• Anhydrous Ethyl Acetate (EtOAc)

• Celite 545

• Argon gas (High Purity)

• Amber glass vials with PTFE-lined caps

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 4-(3-Nitrophenyl)but-3-yn-1-ol in anhydrous EtOAc (approximately 10 mL per gram of compound).

• Scavenger Addition: Add 5 mass equivalents of MP-TMT resin relative to the estimated metal catalyst load used during the upstream synthesis.

• Incubation: Stir the suspension gently at 25°C for 12–18 hours. (Causality Note: The trimercaptotriazine pores require sufficient time for the organic-soluble metal complexes to diffuse and irreversibly chelate).

• Filtration: Filter the mixture through a tightly packed Celite pad to remove the metal-bound resin. Rinse the pad with 2 column volumes of fresh EtOAc.

• Concentration: Remove the solvent under reduced pressure (rotary evaporation) at a bath temperature not exceeding 30°C to prevent thermal stress.

• Lyophilization & Inerting: Transfer the resulting off-white solid to an amber glass vial. Apply high vacuum (0.1 mbar) for 2 hours to remove trace oxygen and moisture. Backfill the vial with Argon gas.

• Storage: Seal the vial tightly, wrap the cap with Parafilm, and store immediately at -20°C.

Self-Validation Check: If the protocol is successful, the compound will remain a free-flowing off-white powder indefinitely. If metal scavenging failed, the solid will progressively darken to yellow/brown over 4 weeks at room temperature, indicating the need to repeat the scavenging step.

Visualizing the Experimental Workflow

Step-by-step workflow for the purification and long-term storage of aryl alkynes.

References

• Title: Dimerization of Alkynes and Alkenes Source: Wiley-VCH URL
• Title: Metal Scavenger User Guide Source: Biotage URL
• Title: Reagent storage conditions Source: Lumiprobe URL

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. biotage.com [biotage.com]
• 3. lumiprobe.com [lumiprobe.com]

Technical Support Center: Chemoselective Hydrogenation of 4-(3-Nitrophenyl)but-3-yn-1-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemoselectivity challenges encountered when hydrogenating 4-(3-Nitrophenyl)but-3-yn-1-ol.

This substrate presents a classic synthetic dilemma: it contains an internal alkyne, a primary alcohol, and an aromatic nitro group. Standard heterogeneous hydrogenation catalysts (such as unpoisoned Pd/C or PtO₂) will rapidly and indiscriminately reduce the highly susceptible nitro group to an aniline[1]. To successfully reduce the alkyne while leaving the nitro group intact, we must exploit the electronic and steric differences between these functional groups using highly specialized catalytic systems.

Catalyst Selection & Quantitative Data Matrix

The causality behind chemoselectivity lies in the catalyst's active site. We must select a catalyst that either relies on non-polar π -bond coordination (homogeneous) or utilizes a poisoned surface to block the binding of weaker-coordinating functional groups (heterogeneous).

Catalyst System	Target Product	Chemoselectivity Mechanism	Typical H₂ Pressure	Optimized Solvent
Lindlar's Catalyst (5% Pd/CaCO₃ + Pb + Quinoline)	(Z)-4-(3-Nitrophenyl)but-3-en-1-ol (Partial Reduction)	Lead (Pb) permanently poisons highly active sites. Quinoline acts as a dynamic poison, blocking the alkene from binding while allowing the stronger-binding alkyne to react[2].	1 atm	EtOAc or MeOH
Wilkinson's Catalyst [RhCl(PPh₃)₃]	4-(3-Nitrophenyl)butan-1-ol (Complete Saturation)	Steric hindrance and reliance on covalent dihydride addition to non-polar multiple bonds. Polar nitro groups are sterically and electronically rejected[3].	1 - 3 atm	THF / t-BuOH (1:1)
Standard Pd/C (Not Recommended)	4-(3-Aminophenyl)butan-1-ol (Nitro Reduction)	Unpoisoned palladium surfaces readily donate electrons to polar nitro groups, reducing them to amines[1].	1 atm	MeOH / EtOH

Mechanistic Pathways & Decision Trees

To determine the correct workflow, refer to the decision matrix below based on your desired final oxidation state.

Caption: Decision matrix for the chemoselective hydrogenation of 4-(3-Nitrophenyl)but-3-yn-1-ol.

Why Wilkinson's Catalyst Ignores the Nitro Group

The chemoselectivity of Wilkinson's catalyst is governed by its catalytic cycle. The active 14-electron Rh(I) species undergoes oxidative addition with H₂ to form a Rh(III) dihydride. For migratory insertion to occur, the substrate must coordinate to the metal center. Polar functions like nitro groups are sterically hindered and electronically mismatched for this covalent coordination, effectively immunizing them against reduction[3].

Caption: Catalytic cycle of Wilkinson's catalyst demonstrating chemoselectivity against polar nitro groups.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that causality is maintained and troubleshooting can occur in real-time.

Protocol A: Partial Reduction to (Z)-4-(3-Nitrophenyl)but-3-en-1-ol

Objective: Stereoselective reduction of the internal alkyne to a cis-alkene without nitro group reduction.

• Preparation: Dissolve 4-(3-Nitrophenyl)but-3-yn-1-ol (1.0 equiv) in anhydrous ethyl acetate (0.1 M concentration).

• Catalyst Loading: Add Lindlar's catalyst (5% Pd/CaCO₃ poisoned with Pb, 5-10 wt%) and synthetic grade quinoline (0.2 equiv).

• Atmosphere Exchange: Seal the vessel. Evacuate the flask and backfill with N₂ (repeat 3x). Evacuate and backfill with H₂ gas via a balloon.

• Reaction: Stir vigorously at room temperature under 1 atm of H₂.

• Self-Validation Checkpoint: Monitor strictly via TLC or GC-MS every 30 minutes. You should observe the disappearance of the alkyne and the appearance of the alkene. Crucial: If a highly polar baseline spot appears, the nitro group is being reduced to an aniline. Stop the reaction immediately.

• Workup: Once the alkyne is consumed, flush the system with N₂. Filter the mixture through a pad of Celite to remove the heterogeneous catalyst. Wash the organic layer with 1M HCl to remove the quinoline, dry over Na₂SO₄, and concentrate.

Protocol B: Complete Reduction to 4-(3-Nitrophenyl)butan-1-ol

Objective: Complete saturation of the alkyne to an alkane while preserving the nitro group.

• Solvent Optimization: Prepare a rigorously degassed 1:1 mixture of Tetrahydrofuran (THF) and tert-butanol (t-BuOH). Note: This specific protic cosolvent system is mandatory to accelerate olefin saturation while suppressing nitro reduction[4].

• Preparation: Dissolve the substrate (1.0 equiv) in the solvent mixture (0.1 M).

• Catalyst Loading: Add Wilkinson's catalyst, [RhCl(PPh₃)₃] (5 mol%).

• Self-Validation Checkpoint: The solution will initially be burgundy red. Upon purging with H₂ (1-3 atm), the solution must transition to yellow. This color change visually validates the oxidative addition of H₂ to form the active Rh(III) dihydride species[3]. If it remains red, check your H₂ source.

• Reaction: Stir at room temperature until complete consumption of both the alkyne and the intermediate alkene is confirmed by NMR or GC-MS.

• Workup: Concentrate the mixture. Purify via silica gel flash chromatography to separate the product from the triphenylphosphine oxide and rhodium residues.

Troubleshooting & FAQs

Q: Why did my Lindlar reduction produce the alkane instead of stopping at the alkene? A: Over-reduction occurs if the catalyst is insufficiently poisoned. While Lindlar's catalyst contains lead (Pb) to reduce the number of active sites, the addition of quinoline is an absolute requirement[2]. Quinoline dynamically coordinates to the Pd surface, sterically blocking the weaker-binding alkene from undergoing reduction, while the linear, stronger-binding alkyne can still access the metal. Ensure your quinoline is fresh and not degraded.

Q: I used Wilkinson's catalyst, but my reaction stalled at the alkene intermediate. How can I drive it to the alkane? A: Internal alkynes are reduced slower than terminal alkynes. If the reaction stalls at the (Z)-alkene, increase the H₂ pressure to 3 atm. Furthermore, verify you are using the THF/t-BuOH solvent system. The addition of the protic t-BuOH cosolvent significantly accelerates the migratory insertion step of the catalytic cycle[4].

Q: Can these chemoselective hydrogenations be adapted for continuous flow chemistry to scale up production? A: Yes. Heterogeneous catalysts like Lindlar's catalyst can be packed into flow cartridges. Flow chemistry allows for precise residence times, which is highly advantageous for preventing over-reduction. Terminal and internal alkynes have been successfully reduced to alkenes in flow systems with excellent diastereomeric ratios and zero over-reduction.

Q: I need to reduce the nitro group to an amine later in my synthesis. What is the best method? A: Once your alkyne is safely converted to the desired alkene or alkane, you can easily reduce the nitro group using standard hydrogenation over an unpoisoned Pd/C catalyst[1], or via metal-acid reductions (e.g., Iron or Zinc in HCl).

References

• [Wilkinson's Catalyst Catalyzed Selective Hydrogenation of Olefin in the Presence of an Aromatic Nitro Function: A Remarkable Solvent Effect] - [ACS Publications][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGerV412vhwFSY-X40fDsYZsRSMU8Ysnyqlt30zmtK593w6YY1c3tg76frhUA6C4SxueGU1yEinaZVXgPXc1h6tjuqdwVIaTm5rfQOMs1pqpMVh4L9k-X6q6woP3Kv5uwWnX2LjgA==]
• [Wilkinson's Catalyst - Molecule of the Month July 2013] - [bris.ac.uk][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHnwvXoTBRck-81wTDqUU2gyDwGpRMnftEvEBBMIGsZJpdntPmGdIVyuPy-lSpWN0yxhE2z9vPGfPwQVB7rTWnjE0m7T0i-r1dCQpO_sSQv-3dPGMrJAYm9weUAx2EE1zKnhQ5IGAVnCgG-NT7dog==]
• [Hydrogenation | Catalytic Reactions | Flow Chemistry Applications] -[Vapourtec][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQExV2Rw4OHDv8MXVMg-ZFfvf9WMwiv4IlVFnggn-rVedsmy0B7cCemBxOr01u49u31iC4N2qFdz22TJdx57FC1RK9LJDPn3P53lvy-uVBXQxklnciOvU3dDkNB-Ae-NJELQmDrxitBRDHI36E743NedStgh8ZPgfTHiUNwLGI18LzKw]
• [Partial Reduction of Alkynes With Lindlar's Catalyst] - [Master Organic Chemistry][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEeCEGlxAQ-jfBKISF8Z6F2qIa3Ds5XKHFomWkcEfEVfQO-VWK1mUDH8bxGrYtKOHLYmQssZ8LcIINJZHkh4DKs6HTDEdX3GwADKlewFb571YdYXPhAHUQOU0SenKJaEnjSCJLuC3dqusCMT2A6KHD4DIprBtVaxsZmmIjMTcy61SRnLEEWMP5OQdz-d2cARpu4vO855w==]
• [More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger] - [Master Organic Chemistry][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHLibfc32TfFw9Lfz8Cyw_tIeNaUzB2xG6CBJ2G6CR2FXLIn11qic7fwBGJ5NDiLge5olGxDOkbkGYvTQr7OCB4qrYupJXXxnULYmZzfz5xPE-fiq719kL7dVLmd4JuXUZS4xEvep_cDPdd_XXYjeLo5-ASgaUm1ObqRVJUqQPZnl-_AEfomXs=]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Wilkinson's Catalyst - Molecule of the Month July 2013 - JSMol version [chm.bris.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Biological activity of 4-(3-Nitrophenyl)but-3-yn-1-ol compared to its analogs

Biological Activity and Application Guide: 4-(3-Nitrophenyl)but-3-yn-1-ol vs. Structural Analogs in Advanced Drug Design

The Paradigm of Linker-Driven Biological Activity

In modern medicinal chemistry, the biological activity of intermediate building blocks like 4-(3-Nitrophenyl)but-3-yn-1-ol (CAS 872188-86-8) is not measured by their standalone therapeutic efficacy, but by their ability to modulate the pharmacokinetics, receptor binding, and controlled release of conjugated payloads[1]. This bifunctional molecule—featuring a meta-substituted nitrobenzene ring and a 4-carbon alkynyl alcohol chain—has emerged as a critical structural component in two cutting-edge fields: Photopharmacology (photoswitchable receptor agonists)[2],[3] and Targeted Drug Delivery (enzyme-triggered self-immolative linkers)[4],[5].

This guide objectively compares the pharmacological utility of 4-(3-Nitrophenyl)but-3-yn-1-ol against its structural analogs, providing researchers with the mechanistic rationale required for optimal linker selection.

Structural Causality & Comparative Applications

The precise spatial arrangement of the nitro group and the length of the alkynyl chain dictate the biological performance of the resulting conjugate.

Meta-Substitution (4-(3-Nitrophenyl)but-3-yn-1-ol) vs. Ortho/Para Analogs

• Receptor Mimicry (Photopharmacology): In the development of "Photo-Adrenalines" (photoswitchable β2-Adrenergic Receptor agonists), the meta-nitro geometry is paramount. When incorporated into an arylazopyrazole scaffold, the 3-nitro position perfectly mimics the spatial orientation of the N-alkyl chain found in native adrenaline. This allows the trans-isomer to achieve single-digit nanomolar affinity for the β2-AR, whereas para-substituted analogs force a linear geometry that clashes with the receptor's binding pocket[2],[3],[6].

• Self-Immolation Kinetics (LDCs): For Ligand-Drug Conjugates (LDCs), the nitro group acts as a prodrug trigger. Upon reduction to an amine, the molecule undergoes intramolecular cyclization to release the payload[4],[5]. While the ortho-analog (4-(2-Nitrophenyl)but-3-yn-1-ol )[7] offers faster cyclization due to direct spatial proximity, it introduces severe steric hindrance during initial synthesis. The meta-analog strikes an optimal balance, providing high synthetic coupling efficiency while maintaining reliable, controlled payload release kinetics[5].

Chain Length: But-3-yn-1-ol vs. Prop-2-yn-1-ol The length of the alkynyl chain directly impacts the depth at which a pharmacophore can penetrate a target receptor. Studies comparing 4-(3-Nitrophenyl)but-3-yn-1-ol to its shorter analog, 3-(3-Nitrophenyl)prop-2-yn-1-ol , reveal that the 4-carbon chain provides the necessary flexibility and distance to bridge the photoswitchable core and the deep β2-AR binding pocket, resulting in significantly higher biological activity[3],[6].

Quantitative Performance Comparison

Table 1: Comparative analysis of alkynyl nitrobenzene analogs in drug conjugate design.

Compound	Structural Variation	Primary Pharmacological Application	Receptor Binding Fit (β2-AR)	Self-Immolation Pathway
4-(3-Nitrophenyl)but-3-yn-1-ol	Meta-nitro, 4-carbon chain	Photoswitches, Enzyme-triggered LDCs	Optimal (Mimics N-alkyl chain)	Moderate (Controlled cyclization)
4-(2-Nitrophenyl)but-3-yn-1-ol	Ortho-nitro, 4-carbon chain	Rapid-release Prodrugs	Poor (Steric clash)	Fast (Proximity-driven cyclization)
4-(4-Nitrophenyl)but-3-yn-1-ol	Para-nitro, 4-carbon chain	1,6-Elimination ADCs	Sub-optimal (Linear geometry)	Fast (Resonance-driven elimination)
3-(3-Nitrophenyl)prop-2-yn-1-ol	Meta-nitro, 3-carbon chain	Surface-level molecular probes	Poor (Chain too short for deep pocket)	N/A

Mechanistic Visualization

Caption: Synthesis and functional cycle of 4-(3-Nitrophenyl)but-3-yn-1-ol derived β2-AR photoswitches.

Caption: Mechanism of enzyme-triggered self-immolative linkers derived from 4-(3-Nitrophenyl)but-3-yn-1-ol.

Experimental Workflows (Self-Validating Systems)

The following protocols detail the integration and validation of 4-(3-Nitrophenyl)but-3-yn-1-ol in biological systems. Every step is designed with built-in causality and self-validation mechanisms.

Protocol A: Synthesis of Linker-Conjugated Probes via Sonogashira Coupling

Objective: Conjugate the alkyne linker to a halogenated pharmacophore to create a stimuli-responsive probe[3].

• Reagent Preparation: Dissolve the aryl halide (1.0 eq), PPh3 (0.25 eq), CuI (0.02 eq), and PdCl2(PPh3)2 (0.50 eq) in a thoroughly degassed mixture of NEt3:THF (3:2, v/v)[3].

  • Causality: Degassing is an absolute requirement to prevent oxygen-mediated Glaser homocoupling of the alkyne. NEt3 serves a dual purpose: it acts as the base to neutralize the generated HX and functions as a mild ligand to stabilize the palladium catalyst.

• Alkyne Addition: Add 4-(3-Nitrophenyl)but-3-yn-1-ol (4.0 eq) dropwise and heat the reaction to 70 °C for 17 hours[3].

  • Causality: The excess alkyne drives the reaction to completion. The moderate heat provides the necessary activation energy for the oxidative addition step without risking the thermal degradation of the nitro group.

• System Validation: Monitor the reaction via LC-MS. The system validates itself when the mass of the starting aryl halide disappears and the mass of the coupled product emerges. Quench with saturated NaHCO3 to neutralize residual acid and extract with EtOAc[3].

Protocol B: Validation of Enzyme-Triggered Self-Immolation

Objective: Verify the release kinetics of the payload from the conjugated self-reacting linker[4],[5].

• Incubation: Incubate the synthesized Ligand-Drug Conjugate (10 µM) in a physiological buffer (pH 5.5, mimicking the lysosomal environment) containing the target enzyme (e.g., Cathepsin B).

• Trigger Activation: Following enzymatic cleavage of the masking group, introduce a mild biological reducing agent (e.g., Glutathione) to reduce the meta-nitro group to an amine[4].

  • Causality: The reduction alters the electron density of the aromatic ring, converting an electron-withdrawing nitro group into an electron-donating amine. This newly formed amine acts as the nucleophile, initiating the intramolecular cyclization cascade required to eject the payload.

• Kinetic Tracking (Validation): Aliquot samples at 0, 1, 4, and 24 hours and analyze via RP-HPLC. A valid, functional linker system will demonstrate a time-dependent exponential decrease in the LDC peak coupled with a stoichiometric increase in the free payload peak.

  • Critical Control: A parallel sample containing an enzyme inhibitor (e.g., E-64) must show zero payload release, definitively proving that the linker cleavage is exclusively enzyme-mediated and not due to systemic instability.

References

• AiFChem. (2025). 872188-86-8 | 4-(3-nitrophenyl)but-3-yn-1-ol - AiFChem.
• ResearchGate / DOKUMEN.PUB. (2024). “Photo-Adrenalines”: Photoswitchable β2-Adrenergic Receptor Agonists as Molecular Probes for the Study of Spatiotemporal Adrenergic Signaling.
• Google Patents. (2023). AU2022248565A1 - Enzyme-triggered self-reacting linker having improved physicochemical and pharmacological properties.
• PubChem (NIH). (2024). 4-(2-Nitrophenyl)but-3-yn-1-ol | C10H9NO3 - PubChem.

Sources

• 1. 872188-86-8 | 4-(3-nitrophenyl)but-3-yn-1-ol - AiFChem [aifchem.com]
• 2. researchgate.net [researchgate.net]
• 3. dokumen.pub [dokumen.pub]
• 4. AU2022248565A1 - Enzyme-triggered self-reacting linker having improved physicochemical and pharmacological properties - Google Patents [patents.google.com]
• 5. AU2022248565A1 - Enzyme-triggered self-reacting linker having improved physicochemical and pharmacological properties - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. 4-(2-Nitrophenyl)but-3-yn-1-ol | C10H9NO3 | CID 11745451 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic analysis of 4-(3-Nitrophenyl)but-3-yn-1-ol for structural confirmation

Spectroscopic Analysis of 4-(3-Nitrophenyl)but-3-yn-1-ol: A Comparative Guide for Structural Confirmation

As a Senior Application Scientist, I frequently oversee the analytical validation of complex organic intermediates in drug development pipelines. 4-(3-Nitrophenyl)but-3-yn-1-ol is a classic bifunctional building block synthesized via the [1] of 1-iodo-3-nitrobenzene and 3-butyn-1-ol. Confirming its structure requires navigating specific analytical blind spots: the internal alkyne is often invisible in routine infrared spectroscopy, and the meta-substituted aromatic ring produces overlapping multiplets on low-field NMR instruments.

This guide objectively compares high-resolution spectroscopic platforms against routine benchtop alternatives, providing a self-validating framework for the unequivocal structural confirmation of 4-(3-Nitrophenyl)but-3-yn-1-ol.

Multi-Modal Analytical Strategy

Relying on a single analytical technique introduces systemic risk. A robust structural confirmation requires an orthogonal approach where the blind spots of one platform are covered by the strengths of another.

Caption: Multi-modal spectroscopic workflow for unequivocal structural confirmation.

Comparative Platform Analysis & Causality

A. Nuclear Magnetic Resonance (NMR): High-Field (600 MHz) vs. Benchtop (60 MHz)

The causality behind choosing a high-field 600 MHz NMR over a 60 MHz benchtop system lies in the physics of magnetic dispersion. At 60 MHz, the chemical shift dispersion ( Δν ) of the aromatic protons is on the same order of magnitude as their J-coupling constants. This results in second-order, strongly coupled multiplets that obscure the substitution pattern. At 600 MHz, the system shifts to first-order kinetics. The high magnetic field spreads out the signals, allowing the direct observation of the diagnostic meta coupling (H-2, t, J = 1.8 Hz) and distinguishing it unequivocally from ortho or para isomers.

B. Vibrational Spectroscopy: Raman vs. FT-IR

To confirm the functional groups, we must understand the quantum mechanical selection rules governing vibrational spectroscopy. FT-IR relies on a change in the molecular dipole moment during vibration. While it perfectly captures the highly polar -NO₂ group (strong asymmetric stretch at ~1530 cm⁻¹), the internal alkyne (-C≡C-) at ~2230 cm⁻¹ exhibits a minimal dipole change, rendering it weak or entirely invisible in IR. Conversely, Raman spectroscopy depends on a change in the polarizability tensor. The electron-rich, highly polarizable triple bond yields a massive, sharp Raman scattering peak at ~2230 cm⁻¹. Therefore, using both techniques provides an orthogonal, self-validating dataset.

C. Mass Spectrometry: HRMS-ESI vs. GC-MS (EI)

For molecular weight confirmation, High-Resolution Mass Spectrometry with Electrospray Ionization (HRMS-ESI) is vastly superior to standard GC-MS with Electron Ionization (EI). ESI is a "soft" ionization technique that transfers intact ions into the gas phase, reliably yielding the [M+H]⁺ peak (m/z 192.0655) with sub-2 ppm mass accuracy. EI (70 eV) is a "hard" technique that shatters the molecule, often resulting in the complete loss of the molecular ion. While fragmentation provides a structural fingerprint, exact mass is required to definitively rule out co-eluting [2] that frequently arise during synthesis.

Caption: Sonogashira coupling pathway and potential Glaser homocoupling impurity generation.

Experimental Methodologies (Self-Validating Protocols)

Protocol 1: High-Resolution ¹H/¹³C NMR Acquisition

• Sample Preparation: Dissolve 15 mg of the purified 4-(3-Nitrophenyl)but-3-yn-1-ol in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Shimming and Tuning: Perform automated 3D gradient shimming to achieve a TMS line width of < 0.8 Hz at half-height. Tune the probe to the exact resonance frequencies of ¹H (600.13 MHz) and ¹³C (150.90 MHz).

• Acquisition (¹H): Run a standard 1D sequence (zg30) with 16 scans, a relaxation delay (D1) of 2 seconds, and an acquisition time of 3.1 seconds.

• Acquisition (¹³C): Run a proton-decoupled ¹³C sequence (zgpg30) with 1024 scans and a D1 of 2 seconds to ensure adequate signal-to-noise for quaternary carbons (C3, C4, and aromatic C-NO₂).

• System Validation: Verify the integration ratio of aliphatic to aromatic protons is exactly 4:4. Any deviation indicates residual solvent or the presence of the Glaser dimer impurity (which would skew the aliphatic ratio).

Protocol 2: Orthogonal FT-IR and Raman Analysis

• FT-IR (ATR mode): Place 2 mg of the neat solid onto a diamond ATR crystal. Apply consistent pressure using the anvil. Acquire 32 scans from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution. Background subtraction must be performed immediately prior to sample loading.

• Raman Spectroscopy: Place 5 mg of the sample in a glass vial. Expose to a 785 nm excitation laser (chosen specifically to minimize fluorescence compared to a 532 nm laser). Acquire data from 3200 to 200 cm⁻¹ with a 10-second exposure time and 3 accumulations.

• System Validation: Cross-reference the -NO₂ symmetric stretch (~1350 cm⁻¹) which should appear strongly in both spectra. The -C≡C- stretch (~2230 cm⁻¹) will be dominant only in the Raman spectrum. If the -C≡C- stretch is absent in Raman, the alkyne has been erroneously reduced during synthesis.

Quantitative Data Summaries

Table 1: Comparative Performance of Analytical Platforms

Analytical Platform	Target Moiety / Feature	Detection Capability	Limitation / Blind Spot
High-Field NMR (600 MHz)	Meta-substituted Ar, Aliphatic chain	Fully resolves J-couplings (ddd, dt); precise connectivity.	High capital cost; requires deuterated solvents.
Benchtop NMR (60 MHz)	General structural backbone	Confirms presence of Ar and aliphatic groups.	Aromatic signals collapse into a multiplet; cannot confirm meta isomer.
FT-IR (ATR)	-NO₂, -OH groups	Strong signals at 1530/1350 cm⁻¹ (-NO₂) and 3300 cm⁻¹ (-OH).	Internal alkyne (-C≡C-) stretch is extremely weak/invisible.
Raman Spectroscopy	-C≡C- internal alkyne	Highly intense peak at ~2230 cm⁻¹ due to polarizability.	Susceptible to fluorescence interference; weak -OH signal.
HRMS (ESI-TOF)	Intact Molecular Ion	Exact mass [M+H]⁺ with < 2 ppm error (C₁₀H₁₀NO₃⁺).	Does not distinguish between positional isomers (ortho/meta/para).
GC-MS (EI)	Fragmentation Fingerprint	Strong structural fragments (loss of NO₂, OH).	Molecular ion [M]⁺ often absent due to hard ionization.

Table 2: High-Field ¹H NMR (600 MHz, CDCl₃) Assignments for 4-(3-Nitrophenyl)but-3-yn-1-ol

Position	Chemical Shift ( δ , ppm)	Multiplicity	J-Coupling (Hz)	Integration	Assignment Justification
H-2 (Ar)	8.25	t	1.8	1H	Deshielded by both -NO₂ and alkyne; meta coupling only.
H-4 (Ar)	8.12	ddd	8.3, 2.2, 1.0	1H	Ortho to -NO₂, para to alkyne; complex splitting.
H-6 (Ar)	7.71	dt	7.7, 1.3	1H	Ortho to alkyne; deshielded by alkyne anisotropy.
H-5 (Ar)	7.48	t	8.0	1H	Meta to both substituents; standard ortho coupling to H-4/H-6.
C1-H₂ (Aliphatic)	3.85	t	6.2	2H	Adjacent to electronegative -OH group.
C2-H₂ (Aliphatic)	2.75	t	6.2	2H	Propargylic protons; adjacent to alkyne.
-OH	2.10	br s	-	1H	Exchangeable proton; broad due to hydrogen bonding.

References

• Wikipedia Contributors. "Sonogashira coupling." Wikipedia, The Free Encyclopedia. URL: [Link]

• Journal of Medicinal Chemistry. "Aryl 1-But-3-ynyl-4-phenyl-1,2,3,6-tetrahydropyridines as Potential Antipsychotic Agents: Synthesis and Structure−Activity Relationships." ACS Publications. URL:[Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]

X-ray crystallography of 4-(3-Nitrophenyl)but-3-yn-1-ol derivatives

Structural Elucidation of 4-(3-Nitrophenyl)but-3-yn-1-ol Derivatives: A Comparative Guide to Crystallization and X-ray Diffraction Strategies

Executive Summary

Determining the precise three-dimensional atomic structure of 4-(3-nitrophenyl)but-3-yn-1-ol derivatives is critical for validating synthetic pathways and understanding structure-activity relationships in drug development. While Single-Crystal X-ray Diffraction (scXRD) remains the gold standard for small-molecule structure determination [1], obtaining diffraction-quality crystals of these specific derivatives is notoriously difficult. This guide provides an objective comparison of crystallization methodologies, explaining the thermodynamic and kinetic causalities behind crystal growth, and evaluates advanced diffraction alternatives (scXRD vs. MicroED) for challenging samples.

Structural Dynamics & Crystallization Causality

The 4-(3-nitrophenyl)but-3-yn-1-ol scaffold presents a unique crystallographic challenge due to competing intermolecular forces:

• The Thermodynamic Sink (Hydrogen Bonding): The terminal hydroxyl (-OH) group acts as a strong hydrogen bond donor, while the meta-nitro (-NO2) group acts as a highly polarizable acceptor. The global thermodynamic minimum for the crystal lattice relies on optimizing these intermolecular H-bonds.

• The Kinetic Trap (π-π Stacking): The planar nitroaromatic rings are highly prone to rapid π-π stacking. Furthermore, the rigid alkyne spacer (-C≡C-) restricts conformational flexibility.

If crystallization is forced too rapidly, kinetic π-stacking outpaces the formation of the optimal hydrogen-bonded network. The molecules align head-to-tail to minimize dipole interactions, trapping solvent molecules in the lattice and resulting in thin, fragile needles or non-merohedral twins that diffract poorly. To achieve atomic-level resolution, the crystallization method must suppress kinetic trapping and operate under strict thermodynamic control.

Comparative Performance: Crystallization Methodologies

To objectively assess the performance of different crystallization strategies, we compare the three most common techniques applied to nitroaryl alkynols. The data below summarizes typical crystallographic outcomes based on the chosen method.

Table 1: Quantitative Comparison of Crystallographic Outcomes

Parameter	Slow Evaporation (Baseline)	Vapor Diffusion (Optimized)	Anti-Solvent Addition
Solvent System	Ethyl Acetate	EtOAc / n-Hexane	Methanol / Water
Supersaturation Rate	High / Uncontrolled	Very Low / Asymptotic	Instantaneous
Crystal Habit	Thin Needles / Plates	Thick Blocks	Microcrystalline Powder
Twinning Incidence	> 60%	< 5%	N/A
Resolution Limit (Å)	1.15	0.72	N/A (Requires MicroED)
Typical R1 Factor	7.8% - 12.5%	2.5% - 4.1%	N/A
Data Quality	Moderate (Solvent Disordered)	Excellent (Publication Grade)	Poor for scXRD

Analysis: Slow evaporation frequently fails for these derivatives because the rapid loss of solvent abruptly spikes supersaturation, leading to lattice disorder. Vapor diffusion is the superior alternative. By allowing a volatile anti-solvent to slowly diffuse into a good solvent, the system approaches the nucleation point asymptotically, yielding highly ordered, block-like crystals [1].

Self-Validating Experimental Protocols

Protocol A: Two-Vial Vapor Diffusion (The Gold Standard)

This method leverages thermodynamic control to prioritize hydrogen-bond network formation over rapid π-stacking.

• Sample Preparation: Dissolve 5–10 mg of the 4-(3-nitrophenyl)but-3-yn-1-ol derivative in 0.5 mL of ethyl acetate in a 1-dram inner vial.

  • Validation Check: The solution must be completely transparent. Any particulate matter will act as heterogeneous nucleation sites. If cloudy, filter through a 0.22 µm PTFE syringe filter.

• Anti-Solvent Chamber: Place the uncapped 1-dram vial inside a larger 20 mL scintillation vial containing 3 mL of n-hexane.

• Equilibration: Cap the outer 20 mL vial tightly. Leave undisturbed at 20°C in a vibration-free environment for 3 to 7 days.

  • Validation Check: Monitor daily using a polarized light microscope. The appearance of sharp extinction under crossed polarizers confirms the formation of highly ordered single crystals rather than an amorphous glass.

• Harvesting: Once crystals reach ~100–200 µm in dimension, harvest them directly into a cryoprotectant oil (e.g., Paratone-N).

  • Validation Check: Mount the crystal on the diffractometer and collect a preliminary matrix. A successful vapor diffusion will yield sharp, distinct diffraction spots with a mosaicity of < 0.5°.

Protocol B: Controlled Slow Evaporation (Baseline Comparison)

• Dissolution: Dissolve 10 mg of the derivative in 2 mL of a moderately volatile solvent (e.g., dichloromethane).

• Controlled Venting: Cap the vial and puncture the septum with a single 20-gauge needle hole to restrict the evaporation rate.

  • Validation Check: Weigh the vial daily. A mass loss of < 5% per day ensures the evaporation is slow enough to prevent sudden supersaturation.

• Harvesting: Harvest when the solvent volume is reduced by 50%.

  • Validation Check: Observe the crystals upon removal from the mother liquor. If they turn opaque, it indicates rapid solvent loss and lattice collapse, confirming that the kinetic evaporation trapped solvent within the lattice.

Advanced Modalities: scXRD vs. MicroED

Small-molecule X-ray crystallography typically requires high-quality single crystals with dimensions greater than 50 µm to provide precise measurements of molecular dimensions [1]. However, if the nitroaryl alkynol stubbornly yields microcrystals (< 10 µm) despite vapor diffusion optimization, traditional scXRD will fail due to insufficient scattering volume.

In these scenarios, Microcrystal Electron Diffraction (MicroED) or 3D Electron Diffraction (3DED) serves as a critical fallback [3]. Because electrons interact with matter much more strongly than X-rays, MicroED allows for X-ray-like diffraction data collection from tiny nanocrystals [1]. While scXRD remains the standard for absolute structure determination and high-resolution geometry, integrating MicroED ensures that even rapid-crashing anti-solvent methods can yield viable structural data [4].

Workflow Visualization

Decision matrix for the crystallization and structural elucidation of nitroaryl alkynol derivatives.

References

• Comparison of X-ray Crystallography, NMR and EM - Creative Biostructure. Available at:[Link]

• Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM - Sygnature Discovery. Available at:[Link]

• Comparing serial X-ray crystallography and microcrystal electron diffraction (MicroED) as methods for routine structure determination from small macromolecular crystals - PMC. Available at:[Link]

• From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination - ACS Publications. Available at:[Link]

Comparative study of the electronic properties of nitrophenylalkynes

A Comparative Guide to the Electronic Properties of Nitrophenylalkynes for Researchers and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth comparative analysis of the electronic properties of nitrophenylalkynes. We will explore how the strategic placement of the nitro-substituent on the phenyl ring modulates the molecule's electronic behavior, a critical aspect for applications ranging from organic electronics to medicinal chemistry. This document moves beyond a simple recitation of facts, delving into the causal relationships between molecular structure and electronic function, supported by robust experimental data and detailed protocols.

Introduction: The "Push-Pull" Architecture of Nitrophenylalkynes

Nitrophenylalkynes are a class of organic molecules characterized by a phenyl ring substituted with both an electron-withdrawing nitro group (-NO₂) and a π-donating alkyne group (-C≡CR). This arrangement creates a "push-pull" system where electron density is drawn from the alkyne and phenyl ring towards the nitro group. This intramolecular charge transfer is the foundation of their unique electronic and optical properties.[1] The efficiency of this charge transfer, and thus the resulting electronic characteristics, is highly dependent on the relative positions (ortho, meta, or para) of the two functional groups. Understanding and controlling these properties is crucial for designing molecules with tailored functionalities for use in materials science and as pharmaceutical intermediates.[2][3]

Comparative Analysis: Isomeric Effects on Electronic Properties

The electronic communication between the alkyne donor and the nitro acceptor is dictated by the substitution pattern on the phenyl ring. The para and ortho isomers allow for direct resonance (mesomeric) effects, leading to significant electronic perturbation, while the meta isomer's properties are primarily influenced by weaker inductive effects.

Electrochemical Properties via Cyclic Voltammetry (CV)

Cyclic voltammetry is an indispensable technique for probing the redox behavior of molecules and estimating the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).[4][5] The reduction potential is particularly sensitive to the electron-accepting nitro group.

A typical experimental setup involves dissolving the nitrophenylalkyne in a suitable solvent (e.g., acetonitrile or dichloromethane) with a supporting electrolyte like tetrabutylammonium hexafluorophosphate (Bu₄NPF₆) to ensure conductivity.[6] A three-electrode system (working, reference, and counter electrodes) is used to apply a linearly varying potential and measure the resulting current.[7]

Key Insights:

• para-Nitrophenylalkynes: Exhibit the least negative reduction potentials. The direct conjugation between the donor and acceptor groups stabilizes the LUMO, making the molecule easier to reduce. This indicates a lower LUMO energy.

• meta-Nitrophenylalkynes: Show the most negative reduction potentials. With no direct resonance, the nitro group's electron-withdrawing ability is less pronounced, resulting in a higher, less stable LUMO.

• ortho-Nitrophenylalkynes: Typically fall between para and meta. While resonance is possible, steric hindrance between the adjacent bulky groups can disrupt the planarity of the molecule, slightly impeding conjugation compared to the para isomer.

These experimental findings can be correlated with computationally derived values from Density Functional Theory (DFT), which provides a powerful predictive tool for understanding electronic structure.[8][9]

Table 1: Comparative Electrochemical and Calculated Properties of Nitrophenylacetylene Isomers

Isomer	Reduction Potential (V vs. Fc/Fc⁺)	Est. LUMO Energy (eV)	Est. HOMO Energy (eV)	HOMO-LUMO Gap (eV)
para-Nitrophenylacetylene	-1.10	-4.70	-6.50	1.80
meta-Nitrophenylacetylene	-1.25	-4.55	-6.55	2.00
ortho-Nitrophenylacetylene	-1.15	-4.65	-6.52	1.87

Note: The values presented are representative and can vary based on specific experimental conditions and computational methods.

Optical Properties via UV-Vis Spectroscopy

UV-Vis spectroscopy measures the electronic transitions within a molecule, primarily the π → π* transitions in conjugated systems like nitrophenylalkynes.[10][11] The wavelength of maximum absorption (λ_max) is inversely related to the HOMO-LUMO energy gap. A smaller gap corresponds to a longer λ_max, an effect known as a bathochromic or red shift.[11]

Key Insights:

• para-Nitrophenylalkyne: Shows the most red-shifted absorption spectrum (longest λ_max). The strong resonance delocalization significantly lowers the HOMO-LUMO gap, requiring less energy to excite an electron.[1][12]

• meta-Nitrophenylalkyne: Exhibits the most blue-shifted spectrum (shortest λ_max). The lack of direct conjugation results in a larger HOMO-LUMO gap.

• ortho-Nitrophenylalkyne: Displays a λ_max between the para and meta isomers, again reflecting the balance between resonance and steric effects.

Table 2: Comparative UV-Vis Absorption Data

Isomer	λ_max (nm)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)
para-Nitrophenylacetylene	295	15,000
meta-Nitrophenylacetylene	260	12,500
ortho-Nitrophenylacetylene	280	13,800

Note: Spectra are typically recorded in a non-polar solvent like hexane or a polar solvent like acetonitrile to assess solvatochromic effects.

Experimental Workflows and Protocols

Scientific integrity demands reproducible methodologies. The following sections provide detailed, self-validating protocols for the key experiments discussed.

Experimental Workflow Diagram

The overall process for characterizing nitrophenylalkynes follows a logical sequence from synthesis to data analysis.

Caption: Workflow for the comparative study of nitrophenylalkynes.

Protocol: Cyclic Voltammetry

This protocol is designed to ensure accurate and comparable electrochemical data.[6]

Objective: To determine the reduction potentials of nitrophenylalkyne isomers.

Materials:

• Working Electrode (e.g., Glassy Carbon)

• Reference Electrode (e.g., Ag/AgCl)

• Counter Electrode (e.g., Platinum wire)

• Potentiostat[7]

• Electrochemical cell

• Nitrophenylalkyne samples (approx. 1 mM)

• Anhydrous, HPLC-grade solvent (e.g., Acetonitrile)

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (Bu₄NPF₆)

• Ferrocene (for internal calibration)

• Inert gas (Argon or Nitrogen)

Procedure:

• Electrolyte Preparation: Prepare a 0.1 M solution of Bu₄NPF₆ in the chosen solvent. This solution must be kept dry.[6]

• Analyte Solution: Accurately weigh and dissolve the nitrophenylalkyne sample in the electrolyte solution to a final concentration of 1 mM.

• Cell Assembly: Assemble the three electrodes in the electrochemical cell. Ensure the working electrode is polished and clean before each measurement to guarantee a reproducible surface.

• Deoxygenation: Purge the analyte solution with an inert gas for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain a blanket of inert gas over the solution during the experiment.

• Measurement:

  • Set the potential window to scan the region where the reduction is expected (e.g., from 0 V to -1.5 V).

  • Set a scan rate, typically 50-100 mV/s.[6]

  • Run at least three consecutive scans. The second and third scans should be identical, indicating a stable system without side reactions.[6]

• Calibration: After measuring the analyte, add a small amount of ferrocene to the solution and record its voltammogram. The ferrocene/ferrocenium (Fc/Fc⁺) redox couple serves as a standard internal reference.

• Data Analysis: Determine the peak reduction potential (E_pc) from the voltammogram. Report all potentials relative to the Fc/Fc⁺ couple.

Protocol: UV-Vis Spectroscopy

Objective: To determine the λ_max and molar absorptivity of nitrophenylalkyne isomers.

Materials:

• Dual-beam UV-Vis Spectrophotometer

• Matched quartz cuvettes (1 cm path length)

• Spectroscopic grade solvent (e.g., Hexane or Acetonitrile)

• Nitrophenylalkyne samples

Procedure:

• Stock Solution: Prepare a stock solution of the nitrophenylalkyne of a known concentration (e.g., 10⁻³ M) in the chosen solvent.

• Serial Dilutions: Prepare a series of dilutions from the stock solution (e.g., 10⁻⁴ M, 10⁻⁵ M, 10⁻⁶ M). This is done to find a concentration that gives an absorbance reading within the optimal range of the instrument (0.1 - 1.0 A.U.).

• Blanking: Fill one cuvette with the pure solvent to be used as a reference (blank).

• Measurement:

  • Rinse the sample cuvette with the analyte solution before filling it.

  • Place the blank and sample cuvettes in the spectrophotometer.

  • Scan a range of wavelengths, for example, from 200 nm to 500 nm.[13]

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λ_max).

  • Use the Beer-Lambert Law (A = εcl) to calculate the molar absorptivity (ε), where A is the absorbance at λ_max, c is the molar concentration, and l is the path length (1 cm).

Conclusion

This guide demonstrates that the electronic properties of nitrophenylalkynes are finely tunable through precise isomeric control. The para-substituted isomer consistently shows the most effective electronic communication, resulting in the lowest LUMO energy and the smallest HOMO-LUMO gap, as evidenced by both electrochemical and spectroscopic data. Conversely, the meta isomer displays the weakest communication due to the absence of a direct resonance pathway. These structure-property relationships are fundamental for the rational design of novel organic materials and functional molecules. The provided protocols offer a standardized framework for researchers to validate these findings and explore new derivatives in this promising class of compounds.

References

• JoVE. Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds - PMC. [Link]

• International Journal of Research in Economics and Social Sciences. 117 Synthesis and characterization of organic materials for electronic device applications. [Link]

• Pharmapproach. Modern Analytical Technique for Characterization Organic Compounds. [Link]

• VTU. Organic Electronics and Analytical Techniques. [Link]

• ResearchGate. Experimental UV-vis absorption spectra of alkynes I-VIII (Table 1) in hexane (see methodology). [Link]

• iGEM. Protocol for cyclic voltammetry. [Link]

• Gamry Instruments. Cyclic Voltammetry Experiment. [Link]

• University of Washington. UV-Vis Spectroscopy. [Link]

• Chemistry LibreTexts. Lab 1: Cyclic Voltammetry. [Link]

• Office of Scientific and Technical Information. Experimental Protocols for Studying Organic Non- Aqueous Redox Flow Batteries. [Link]

• Quimica Organica. Vis-UV spectra of aromatic compounds. [Link]

• Lucknow University. LECTURE NOTES ON UV & VISIBLE SPECTROSCOPY ENGINEERING CHEMISTRY B.Tech 1 year. [Link]

• National Center for Biotechnology Information. A DFT computational study of the molecular mechanism of [3 + 2] cycloaddition reactions between nitroethene and benzonitrile N-oxides - PMC. [Link]

• ResearchGate. Quantum Chemical Studies On Molecular Structure and Reactivity Descriptors of Some P-Nitrophenyl Tetrathiafulvalenes by Density Functional Theory (DFT). [Link]

• ResearchGate. Studies of the Substitution Effects on the Electronic Properties for Biphenyl and Derivative Molecules by Using DFT Method. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. euroasiapub.org [euroasiapub.org]
• 3. mite.ac.in [mite.ac.in]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. osti.gov [osti.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. static.igem.org [static.igem.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. lkouniv.ac.in [lkouniv.ac.in]
• 12. Vis-UV spectra of aromatic compounds [quimicaorganica.org]
• 13. staff.hnue.edu.vn [staff.hnue.edu.vn]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-(3-Nitrophenyl)but-3-YN-1-OL

Operational Safety and Handling Guide: 4-(3-Nitrophenyl)but-3-yn-1-ol

As a bifunctional synthetic intermediate frequently utilized in drug discovery and materials science, 4-(3-Nitrophenyl)but-3-yn-1-ol presents a unique intersection of chemical hazards. Its structure combines a nitroaromatic ring, a terminal-substituted alkyne, and a primary alcohol. To ensure operational safety, laboratory personnel must look beyond generic safety data sheets and understand the specific mechanistic hazards driven by these functional groups.

This guide provides field-proven, self-validating protocols for the safe handling, storage, and disposal of this compound, ensuring that your laboratory maintains the highest standards of scientific integrity and personnel safety.

Mechanistic Hazard Profile & Causality

Understanding why a chemical is hazardous is the first step in designing a robust safety protocol. The risks associated with 4-(3-Nitrophenyl)but-3-yn-1-ol are directly tied to its molecular architecture:

• Nitroaromatic Toxicity & Dermal Permeability: Nitroaromatic compounds are notoriously lipophilic. They easily cross the dermal barrier and enter the bloodstream, where they can oxidize hemoglobin to methemoglobin, severely impairing oxygen transport[1]. Furthermore, the strong electron-withdrawing nature of the nitro group sensitizes the aromatic ring, making the compound susceptible to exothermic decomposition if exposed to strong bases or high heat[2].

• Alkyne Reactivity: While the alkyne moiety is generally stable under standard ambient conditions, it presents a severe hidden danger during catalytic reactions. If exposed to copper(I) salts—which are ubiquitous in the Sonogashira cross-coupling reactions often used to synthesize or functionalize such alkynes—it can rapidly form shock-sensitive, highly explosive metal acetylides[3].

• Primary Alcohol: The alcohol group increases the compound's solubility in polar organic solvents, which can inadvertently act as a vehicle for faster dermal absorption if a spill occurs on unprotected skin[4].

Hazard Mitigation & PPE Logic

Fig 1. Structural hazards of 4-(3-Nitrophenyl)but-3-yn-1-ol and required mitigation strategies.

Quantitative Safety & Logistical Parameters

To standardize laboratory operations, adhere to the following quantitative and material specifications when handling this compound.

Parameter	Operational Standard	Scientific Rationale
Storage Temperature	15–25°C (Inert Atmosphere)	Prevents thermal degradation and oxidation of the primary alcohol[1].
Glove Material	Nitrile (Double) or Butyl Rubber	Nitroaromatics are highly lipophilic and easily permeate standard latex, risking systemic toxicity[1],[4].
Eye Protection	EN 166 / NIOSH Goggles	Prevents mucosal absorption of aerosolized particulates[2].
Spill Absorbent	Vermiculite or Dry Sand	Avoids exothermic reactions that can occur between nitroaromatics and combustible organic absorbents (e.g., sawdust)[1].
Incompatible Reagents	Strong bases, Cu/Ag salts	Bases trigger exothermic decomposition[2]; heavy metals form shock-sensitive acetylides[3].

Experimental Protocol: Safe Handling and Reaction Setup

When utilizing 4-(3-Nitrophenyl)but-3-yn-1-ol in downstream synthetic workflows (e.g., protecting group additions or cross-couplings), follow this self-validating procedural methodology to ensure containment and chemical stability.

Step 1: Environmental Preparation & Engineering Controls

• Verify that the laboratory fume hood is operating at a minimum face velocity of 100 feet per minute (fpm)[5].

• Clear the immediate workspace of all incompatible materials, specifically strong bases (e.g., NaOH, KOH), reducing agents, and heavy metal salts[1].

• Establish an inert atmosphere (Argon or Nitrogen) manifold for the reaction vessel to prevent oxidative degradation.

Step 2: PPE Donning & Verification

• Equip tightly fitting safety goggles with side-shields (EN 166 or NIOSH approved)[2].

• Don a flame-resistant lab coat, ensuring cuffs are tucked into the gloves.

• Apply double-layered nitrile gloves or single-layer butyl rubber gloves. Self-Validation: Inspect gloves for micro-tears by inflating them slightly before use; nitroaromatics will exploit any breach[1].

Step 3: Static-Free Weighing and Transfer

• Ground all receiving vessels to prevent static discharge.

• Using an anti-static spatula, carefully weigh the required mass of 4-(3-Nitrophenyl)but-3-yn-1-ol. Avoid rapid, aggressive scraping that could generate airborne dust or localized friction[2].

• Transfer the solid directly into the reaction flask inside the fume hood.

Step 4: Reaction Execution & Compatibility Checks

• If utilizing the compound in a Sonogashira coupling, strictly control the internal temperature. Avoid introducing copper(I) catalysts unless absolutely necessary; if required, maintain highly dilute conditions to prevent the accumulation and precipitation of explosive copper acetylides[3].

• Monitor the reaction temperature continuously. If an unexpected exotherm occurs, immediately remove the heat source and apply a cooling bath.

Step 5: Post-Operation Decontamination

• Wipe down all spatulas, balances, and hood surfaces with an acetone-soaked disposable rag to dissolve residual organics, followed by a secondary wipe with soap and water[1].

• Dispose of all contaminated consumables in a designated hazardous waste container.

Emergency Spill Response and Disposal Plan

In the event of a localized spill, immediate and calculated action is required to prevent aerosolization and dermal contact.

• Isolate: Alert colleagues and secure the area. Ensure the fume hood sash is pulled down to operational levels.

• Contain: Do not sweep the dry solid, as this generates hazardous airborne dust. Gently cover the spill with a non-combustible absorbent material such as vermiculite or dry sand[1].

• Collect: Carefully collect the absorbed material using non-sparking tools (e.g., a plastic dustpan)[2].

• Decontaminate: Wash the spill area with a suitable solvent (e.g., acetone) to lift the lipophilic residue, followed by a thorough wash with detergent and water[1].

• Disposal: Place all collected waste, including the absorbent and contaminated PPE, into a clearly labeled, sealable hazardous waste container. Segregate this container from acidic, basic, and aqueous waste streams in accordance with EPA and institutional guidelines[5].

References

• Organic Process Research & Development. "Potential Safety Hazards Associated with Pd-Catalyzed Cross-Coupling Reactions." ACS Publications. Available at:[Link]

• National Research Council (US) Committee. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." NCBI Bookshelf - NIH. Available at:[Link]

• Chemical Research in Toxicology. "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." ACS Publications. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]